10-Dihydrosteffimycin

• CAS: 75086-96-3

Core Science & Biosynthesis

An In-Depth Technical Guide to the Mechanism of Action and DNA Binding of 10-dihydrosteffimycin

For Researchers, Scientists, and Drug Development Professionals

Abstract

10-dihydrosteffimycin, a member of the anthracycline class of antibiotics, demonstrates significant biological activity primarily through its interaction with DNA. This technical guide synthesizes current knowledge on its mechanism of action, focusing on the molecular intricacies of its DNA binding. The core mechanism involves the intercalation of the planar anthracycline moiety into the DNA double helix, leading to a cascade of cellular consequences, including the inhibition of DNA replication and transcription. This document provides a detailed exploration of the binding thermodynamics, sequence selectivity, and structural basis of this interaction. Furthermore, it outlines key biophysical and biochemical protocols essential for characterizing and validating the drug-DNA complex, offering a robust framework for researchers in drug discovery and molecular pharmacology.

Introduction

The steffimycins are a group of anthracycline antibiotics produced by Streptomyces species.[1] Structurally, they are characterized by a tetracyclic quinone aglycone attached to a sugar moiety.[1] Like other well-known anthracyclines such as doxorubicin and daunorubicin, their biological activity is largely attributed to their ability to bind to DNA.[2][3] This interaction disrupts the normal functioning of DNA-dependent cellular processes, forming the basis of their potential as therapeutic agents.[3][4]

This guide provides a senior-level, in-depth analysis of the mechanism of action of 10-dihydrosteffimycin, with a primary focus on its interaction with DNA. It moves beyond a simple description of binding to explore the causality behind its molecular recognition of DNA, the experimental methodologies used to elucidate this mechanism, and the functional consequences of the drug-DNA complex.

Part 1: Core Mechanism of Action: DNA Intercalation

The principal mechanism by which 10-dihydrosteffimycin exerts its cytotoxic effects is through the formation of a stable complex with double-stranded DNA (dsDNA).[4] This interaction is primarily non-covalent and is driven by the process of intercalation.

The Intercalation Model

Flow dichroism measurements have demonstrated that the planar anthracycline portion of steffimycins, including 10-dihydrosteffimycin, inserts itself between adjacent base pairs of the DNA double helix.[5] This insertion causes a localized unwinding and lengthening of the DNA structure, which physically obstructs the progression of enzymes such as DNA and RNA polymerases.[4] The conformation of steffimycin is grossly similar to other intercalating anthracyclines like daunorubicin.[2]

Sequence Selectivity

While intercalation can occur at many sites along the DNA strand, studies have revealed a notable preference for certain DNA sequences. Initial studies suggested that steffimycins interact primarily with adenine or thymine bases.[4] More specifically, binding experiments with various polydeoxyribonucleotides have indicated that an alternating A-T sequence, such as that found in poly[d(A-T)], serves as a favorable receptor site for steffimycin binding.[5] However, molecular modeling studies have suggested a higher specificity for CpG base sequences, similar to daunorubicin and nogalamycin.[2] This apparent discrepancy may be due to different experimental conditions or the specific steffimycin analog being studied. Further high-resolution structural studies are needed to definitively resolve the precise sequence preference of 10-dihydrosteffimycin.

Structural and Thermodynamic Basis of Interaction

The stability of the 10-dihydrosteffimycin-DNA complex is governed by a combination of molecular forces. The primary driving force for intercalation is the stacking interaction between the aromatic rings of the anthracycline chromophore and the DNA base pairs.[2] In addition to these hydrophobic interactions, hydrogen bonding and van der Waals forces likely contribute to the stability and specificity of the complex.[2]

The thermodynamics of this interaction can be dissected to understand the contributions of enthalpy (ΔH) and entropy (ΔS) to the overall binding free energy (ΔG).[6] Such studies, often performed using techniques like Isothermal Titration Calorimetry (ITC), provide invaluable insights for rational drug design.[3][7]

Part 2: Experimental Protocols for Characterizing Drug-DNA Interactions

The elucidation of the mechanism of action for DNA-binding agents like 10-dihydrosteffimycin relies on a suite of biophysical and biochemical techniques.[8][9] The following protocols represent a foundational workflow for researchers in this field.

Protocol 1: Spectroscopic Analysis of DNA Binding

UV-Visible and fluorescence spectroscopy are powerful, non-invasive techniques to monitor the binding of small molecules to DNA.[5][8][10]

A. UV-Visible Absorption Titration

• Principle: Intercalation of the drug into the DNA helix alters the electronic environment of the chromophore, leading to changes in its absorption spectrum, typically hypochromism (decreased absorbance) and a bathochromic shift (red shift).

• Step-by-Step Methodology:

  • Prepare a stock solution of 10-dihydrosteffimycin of known concentration in a suitable buffer (e.g., Tris-HCl, pH 7.4).

  • Prepare a stock solution of purified dsDNA (e.g., calf thymus DNA) and determine its concentration and purity by measuring the A260/A280 ratio (should be ~1.8-1.9).[11]

  • In a quartz cuvette, place a fixed concentration of 10-dihydrosteffimycin.

  • Record the initial absorption spectrum (typically 200-600 nm).

  • Make successive additions of small aliquots of the DNA stock solution to the cuvette.

  • After each addition, allow the solution to equilibrate and record the absorption spectrum.

  • Monitor the changes in absorbance at the λmax of the drug.

  • The binding constant (Kb) can be calculated by plotting the data using an appropriate binding model, such as the Scatchard plot or by fitting to a non-linear regression model.[12]

B. Fluorescence Quenching Assay

• Principle: The intrinsic fluorescence of a drug may be quenched or enhanced upon binding to DNA due to changes in its local environment. Alternatively, a competitive binding assay using a fluorescent DNA probe like ethidium bromide (EtBr) can be employed.[13]

• Step-by-Step Methodology (Competitive Binding with Ethidium Bromide):

  • Prepare a solution of a DNA-EtBr complex in a buffer.

  • Record the initial fluorescence emission spectrum of the complex (excitation ~520 nm, emission ~600 nm).

  • Add increasing concentrations of 10-dihydrosteffimycin to the DNA-EtBr solution.

  • After each addition, incubate to allow for competitive binding and record the fluorescence spectrum.

  • The displacement of EtBr by 10-dihydrosteffimycin will result in a decrease in fluorescence intensity.

  • The data can be analyzed using the Stern-Volmer equation to determine the quenching constant and binding affinity.[11]

Protocol 2: DNA Footprinting Assay

• Principle: This technique identifies the specific DNA sequence where a small molecule binds by protecting that region from cleavage by a DNA-cleaving agent, such as DNase I or a chemical nuclease like MPE-Fe(II).[14]

• Step-by-Step Methodology (DNase I Footprinting):

  • End-label a DNA fragment of known sequence with a radioactive (e.g., 32P) or fluorescent tag.

  • Incubate the labeled DNA with varying concentrations of 10-dihydrosteffimycin.

  • Add a limited amount of DNase I to each reaction to achieve, on average, one cut per DNA molecule.

  • Include a control reaction with no drug.

  • Stop the reactions and denature the DNA.

  • Separate the DNA fragments by size using denaturing polyacrylamide gel electrophoresis.

  • Visualize the fragments by autoradiography or fluorescence imaging.

  • The binding site of 10-dihydrosteffimycin will appear as a "footprint," a gap in the ladder of DNA fragments where the bound drug protected the DNA from cleavage.

Part 3: Data Interpretation and Visualization

Quantitative Data Summary

Parameter	Typical Value Range for Anthracyclines	Experimental Technique(s)
Binding Constant (Kb)	105 - 107 M-1	UV-Vis, Fluorescence Spectroscopy
Binding Site Size (n)	2-4 base pairs	Scatchard Analysis
ΔG (Gibbs Free Energy)	-8 to -12 kcal/mol	Isothermal Titration Calorimetry
ΔH (Enthalpy)	Variable (can be + or -)	Isothermal Titration Calorimetry
TΔS (Entropy)	Variable (can be + or -)	Isothermal Titration Calorimetry

Visualizing the Mechanism and Workflow

Diagram 1: Proposed Intercalation Mechanism of 10-dihydrosteffimycin

Caption: Intercalation of 10-dihydrosteffimycin into the DNA helix.

Diagram 2: Experimental Workflow for DNA Footprinting

Sources

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An In-Depth Technical Guide to 10-Dihydrosteffimycin: Molecular Characteristics, Biological Activity, and Scientific Insights

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 10-dihydrosteffimycin, an anthracycline antibiotic with notable antibacterial and potential anti-mycobacterial properties. This document delves into its core molecular features, biosynthetic origins, mechanism of action, and the critical role of its chemical structure in its biological activity.

Core Molecular Profile of 10-Dihydrosteffimycin A

10-Dihydrosteffimycin A is a member of the steffimycin family of antibiotics, which are characterized by a tetracyclic aglycone core linked to a deoxysugar moiety.[1] It is distinguished from its parent compound, steffimycin, by the reduction of the C-10 carbonyl group to a hydroxyl group.

Key Physicochemical Properties

Property	Value	Source
Molecular Weight	576.54 g/mol
Molecular Formula	C₂₈H₃₂O₁₃
IUPAC Name	7-(4,5-dihydroxy-3-methoxy-6-methyloxan-2-yl)oxy-4,6,9,10-tetrahydroxy-2,8-dimethoxy-9-methyl-8,10-dihydro-7H-tetracene-5,12-dione
Canonical SMILES	CC1C(C(C(C(O1)OC2C(C(C(C3=CC4=C(C(=C23)O)C(=O)C5=C(C4=O)C=C(C=C5O)OC)O)(C)O)OC)OC)O)O
CAS Number	75086-96-3

Exact Chemical Structure

The precise arrangement of atoms in 10-dihydrosteffimycin A is crucial for its biological function. The following diagram illustrates its two-dimensional chemical structure.

Caption: 2D Chemical Structure of 10-Dihydrosteffimycin A.

Biosynthesis and Production

10-Dihydrosteffimycin is a natural product produced by certain strains of actinomycetes. It can be biosynthesized through the microbial conversion of its precursor, steffimycin.

Producing Organisms

• Actinoplanes utahensis : This bacterium is a known producer of 10-dihydrosteffimycin.[1]

• Streptomyces sp. : Various species of Streptomyces are also capable of producing steffimycins and their derivatives, including 10-dihydrosteffimycin.[2]

Enzymatic Conversion

The transformation of steffimycin to 10-dihydrosteffimycin involves the enzymatic reduction of the C-10 carbonyl group. This biochemical conversion has been shown to be dependent on the cofactor TPNH (NADPH).[3]

Caption: Enzymatic Reduction of Steffimycin.

Mechanism of Action: An Anthracycline Perspective

As a member of the anthracycline class of antibiotics, the primary mechanism of action of 10-dihydrosteffimycin is believed to involve the disruption of bacterial DNA replication and transcription. This is achieved through two principal pathways:

• DNA Intercalation : The planar tetracyclic ring structure of the molecule inserts itself between the base pairs of the DNA double helix. This intercalation distorts the DNA structure, thereby inhibiting the processes of replication and transcription.

• Topoisomerase II Inhibition : Anthracyclines are known to inhibit the activity of topoisomerase II, an enzyme crucial for relieving torsional stress in DNA during replication. By stabilizing the complex between topoisomerase II and DNA, the antibiotic prevents the re-ligation of the DNA strands, leading to double-strand breaks and ultimately cell death.

Caption: Proposed Mechanism of Action.

Experimental Protocols: Isolation and Purification

The isolation and purification of 10-dihydrosteffimycin from microbial cultures involve a multi-step process designed to separate the target compound from other metabolites and cellular components. The following is a generalized protocol based on methods used for related compounds.[2]

Step 1: Fermentation and Extraction

• Culture Inoculation and Growth : Inoculate a suitable production medium with a high-yielding strain of Actinoplanes utahensis or Streptomyces sp..

• Incubation : Incubate the culture under optimal conditions for antibiotic production (e.g., specific temperature, pH, and aeration).

• Harvesting : After the desired incubation period, harvest the culture broth.

• Solvent Extraction : Extract the culture broth with an appropriate organic solvent, such as ethyl acetate, to partition the antibiotic into the organic phase.

Step 2: Chromatographic Purification

• Initial Separation : Subject the concentrated organic extract to column chromatography using an ODS (octadecylsilane) stationary phase. This step separates compounds based on their hydrophobicity.

• Fraction Collection : Collect fractions and analyze them for the presence of 10-dihydrosteffimycin, typically using techniques like thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Preparative HPLC : Pool the fractions containing the target compound and subject them to preparative HPLC for final purification. This high-resolution technique allows for the isolation of highly pure 10-dihydrosteffimycin.

Caption: Generalized Purification Workflow.

Biological Activity and Structure-Activity Relationship

10-Dihydrosteffimycin exhibits significant activity against Gram-positive bacteria and has also shown promise as an anti-mycobacterial agent.[1][2]

Antibacterial and Anti-mycobacterial Spectrum

While extensive quantitative data for 10-dihydrosteffimycin is not widely published, its activity against Gram-positive bacteria is well-established.[1] Furthermore, studies have demonstrated its potential against Mycobacterium species. For instance, in a study investigating compounds from a marine Streptomyces species, 10-dihydrosteffimycin was isolated along with other steffimycins that exhibited anti-mycobacterial activity against Mycobacterium intracellulare, M. bovis BCG, and M. smegmatis.[2]

Table of Expected Biological Activity (Illustrative)

Organism	Type	Expected Activity (MIC)
Staphylococcus aureus	Gram-positive	Active
Bacillus subtilis	Gram-positive	Active
Enterococcus faecalis	Gram-positive	Active
Mycobacterium tuberculosis	Acid-fast	Potentially Active
Mycobacterium avium complex	Acid-fast	Potentially Active

Note: Specific MIC (Minimum Inhibitory Concentration) values require further experimental determination.

The Significance of the C-10 Dihydro Moiety

The reduction of the C-10 carbonyl group to a hydroxyl group is a critical structural modification that influences the biological properties of anthracyclines. In the context of anticancer anthracyclines like doxorubicin, this reduction to a secondary alcohol metabolite can impact cardiotoxicity.[4] While the precise effect of this modification on the antibacterial and anti-mycobacterial activity of 10-dihydrosteffimycin compared to steffimycin is an area for further investigation, it is plausible that this change in stereochemistry and electronic properties at the C-10 position could modulate its interaction with bacterial DNA and topoisomerase II, potentially altering its efficacy and spectrum of activity.

Conclusion and Future Directions

10-Dihydrosteffimycin represents a promising scaffold for the development of new antibacterial and anti-mycobacterial agents. Its defined chemical structure, coupled with its biological activity, makes it a compelling subject for further research. Future investigations should focus on:

• Quantitative Structure-Activity Relationship (QSAR) Studies : To elucidate the precise role of the C-10 hydroxyl group and other structural features in its antimicrobial activity.

• Total Synthesis and Analogue Development : To create novel derivatives with improved potency, a broader spectrum of activity, and reduced toxicity.

• In-depth Mechanistic Studies : To confirm its mode of action in various bacterial and mycobacterial species.

• Preclinical Evaluation : To assess its efficacy and safety in in vivo models of infection.

A deeper understanding of 10-dihydrosteffimycin will undoubtedly contribute to the ongoing search for novel therapeutics to combat infectious diseases.

References

• Wiley, P. F., Elrod, D. W., & Marshall, V. P. (1980). Microbial conversion of steffimycin and steffimycin B to 10-dihydrosteffimycin and 10-dihydrosteffimycin B. The Journal of Antibiotics, 33(8), 819–823. Available at: [Link]

• Koyama, N., et al. (2020). Steffimycin E, a new anti-mycobacterial agent against Mycobacterium avium complex, produced by Streptomyces sp. OPMA02852. The Journal of Antibiotics, 73(8), 581–584. Available at: [Link]

• Kass, D. A., et al. (2017). Metabolic carbonyl reduction of anthracyclines — role in cardiotoxicity and cancer resistance. Reducing enzymes as putative targets for novel cardioprotective and chemosensitizing agents. Postepy higieny i medycyny doswiadczalnej, 71, 139-150. Available at: [Link]

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An In-Depth Technical Guide to the Physical and Spectroscopic Properties of 10-dihydrosteffimycin

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-dihydrosteffimycin is a member of the steffimycin family, a group of anthracycline antibiotics produced by various Streptomyces species.[1] Anthracyclines are a class of aromatic polyketides known for their significant biological activities, including antitumor and antibacterial properties.[2][3] 10-dihydrosteffimycin itself has been identified alongside other steffimycin congeners in fermentation broths of marine actinomycetes.[1] As with many natural products, a thorough understanding of its physical and chemical properties is paramount for its isolation, characterization, and potential development as a therapeutic agent.

This guide provides a comprehensive overview of the known and predicted physical properties of 10-dihydrosteffimycin, offers insights into its expected solvent solubility profile, and details the anticipated spectroscopic characteristics. Furthermore, it supplies detailed, field-proven experimental protocols for the determination of these key parameters, empowering researchers to conduct their own empirical studies.

Chemical Structure and Inferred Properties

The foundational element for understanding the physical properties of a molecule is its chemical structure. As an anthracycline, 10-dihydrosteffimycin possesses a tetracyclic quinone core glycosidically linked to a sugar moiety. This structural motif, rich in both hydrophobic (the aromatic rings) and hydrophilic (hydroxyl and carbonyl groups, the sugar) regions, dictates its behavior in various physical and chemical assays.

Caption: Figure 1: Generalized structure of an anthracycline core.

Physical Properties of 10-dihydrosteffimycin A

While comprehensive experimental data for 10-dihydrosteffimycin is not widely published, some key physical properties for 10-dihydrosteffimycin A have been reported. It is important to note that some of these values may be computationally predicted rather than experimentally determined and should be verified.

Property	Value	Source
CAS Number	75086-96-3	[4]
Molecular Formula	C₂₈H₃₂O₁₃	[4]
Molecular Weight	576.54 g/mol	[]
Appearance	Crystalline solid	[]
Melting Point	245-248°C	[]
Boiling Point	780.9°C at 760 mmHg	[]
Density	1.58 g/cm³	[]

Solvent Solubility Profile (Predicted)

Solvent	Predicted Solubility	Rationale
Water	Sparingly soluble to insoluble	The large hydrophobic tetracyclic core counteracts the hydrophilic sugar and hydroxyl groups.
Methanol, Ethanol	Moderately soluble	The hydroxyl groups of the alcohols can hydrogen bond with the polar functionalities of the molecule.
Acetone	Moderately soluble	A polar aprotic solvent that can interact with the polar groups of 10-dihydrosteffimycin.
Ethyl Acetate	Sparingly soluble	A less polar solvent, likely to be less effective at solvating the polar regions of the molecule.
Chloroform, Dichloromethane	Sparingly soluble to insoluble	These non-polar solvents are unlikely to effectively solvate the polar sugar moiety and hydroxyl groups.
Dimethyl Sulfoxide (DMSO)	Soluble	A highly polar aprotic solvent, generally an excellent solvent for a wide range of organic molecules, including many natural products.
Dimethylformamide (DMF)	Soluble	Similar to DMSO, a polar aprotic solvent capable of solvating both polar and non-polar regions of the molecule.

Experimental Protocol for Solubility Determination

The following protocol outlines a standard method for determining the solubility of a compound like 10-dihydrosteffimycin.

Caption: Figure 2: Workflow for experimental solubility determination.

Causality Behind Experimental Choices:

• Excess Solid: The use of an excess of the solid ensures that the solution becomes saturated, which is a prerequisite for determining the equilibrium solubility.

• Constant Temperature and Agitation: Temperature significantly affects solubility. Maintaining a constant temperature is crucial for reproducible results. Agitation helps to reach equilibrium faster.

• Filtration/Centrifugation: This step is critical to separate the saturated solution from the undissolved solid, ensuring that only the dissolved compound is quantified.

• Validated Analytical Method: A sensitive and specific analytical method like HPLC-UV or LC-MS is necessary for the accurate quantification of the dissolved compound, especially if the solubility is low.[2]

Spectroscopic Characterization

Spectroscopic analysis is fundamental for the structural elucidation and quality control of natural products.[8] While specific spectra for 10-dihydrosteffimycin are not widely published, its expected spectroscopic features can be predicted based on its chemical class.

Ultraviolet-Visible (UV-Vis) Spectroscopy

Anthracyclines are characterized by a distinctive chromophore in their tetracyclic quinone system, leading to strong absorption in the UV and visible regions of the electromagnetic spectrum.[9][10]

• Expected Absorption Maxima (λmax): It is anticipated that 10-dihydrosteffimycin will exhibit multiple absorption bands. Typically, anthracyclines show a strong absorption band in the UV region (around 230-290 nm) and one or more weaker bands in the visible region (around 450-550 nm), which are responsible for their color.[9][11] The exact positions of these maxima will be influenced by the specific substitution pattern on the aromatic rings and the nature of the solvent.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule.[12]

• Expected Characteristic Peaks:

  • -OH (hydroxyl) stretching: A broad band in the region of 3200-3600 cm⁻¹, indicative of the multiple hydroxyl groups on the core and the sugar moiety.

  • C-H (aliphatic and aromatic) stretching: Peaks in the range of 2850-3100 cm⁻¹.

  • C=O (quinone carbonyl) stretching: Strong absorptions around 1620-1680 cm⁻¹.

  • C=C (aromatic) stretching: Bands in the 1450-1600 cm⁻¹ region.

  • C-O (ether and alcohol) stretching: Strong absorptions in the 1000-1300 cm⁻¹ region, corresponding to the glycosidic linkage and other C-O bonds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for the detailed structural elucidation of organic molecules.[13]

• ¹H NMR (Proton NMR):

  • Aromatic Protons: Signals in the downfield region (typically δ 7.0-8.5 ppm).

  • Sugar Protons: A complex set of signals in the δ 3.0-5.5 ppm range, including the anomeric proton which is often a distinct doublet.

  • Aliphatic Protons: Signals corresponding to the protons on the non-aromatic part of the tetracyclic core and the methyl groups, typically in the δ 1.0-4.0 ppm range.

  • Hydroxyl Protons: Broad signals that can appear over a wide chemical shift range and may exchange with D₂O.

• ¹³C NMR (Carbon NMR):

  • Carbonyl Carbons: Resonances in the highly downfield region (δ 180-200 ppm) for the quinone carbonyls.

  • Aromatic and Olefinic Carbons: Signals in the δ 110-160 ppm range.

  • Sugar Carbons: Resonances typically found between δ 60-100 ppm, with the anomeric carbon appearing around δ 100 ppm.

  • Aliphatic Carbons: Signals in the upfield region (δ 10-60 ppm).

Experimental Protocol for Spectroscopic Analysis

Caption: Figure 3: General workflow for spectroscopic analysis.

Conclusion

This technical guide provides a foundational understanding of the physical and spectroscopic properties of 10-dihydrosteffimycin. While a complete experimental dataset for this specific compound is not yet available in the literature, the information presented, based on its chemical class and the properties of related compounds, offers valuable insights for researchers. The detailed experimental protocols provided herein are designed to be self-validating and serve as a practical resource for those embarking on the isolation, characterization, and further investigation of this and other novel natural products. The continued study of compounds like 10-dihydrosteffimycin is essential for advancing the field of drug discovery and development.

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Protocols & Analytical Methods

Application Note: A Stability-Indicating RP-HPLC Method for the Quantification of 10-Dihydrosteffimycin

Abstract

This application note describes the development and validation of a robust, stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the accurate quantification of 10-dihydrosteffimycin. As a derivative of the anthracycline antibiotic steffimycin, precise measurement of 10-dihydrosteffimycin is critical for process monitoring in fermentation, formulation development, and quality control of the active pharmaceutical ingredient (API).[] The method utilizes a C18 stationary phase with a gradient elution of acetonitrile and a phosphate buffer, coupled with UV detection. The protocol has been developed to separate 10-dihydrosteffimycin from its potential degradation products, which were generated under forced degradation conditions (acidic, basic, oxidative, thermal, and photolytic stress). The method was validated in accordance with the International Council for Harmonisation (ICH) guidelines, demonstrating excellent linearity, accuracy, precision, and specificity.[2][3]

Introduction and Scientific Rationale

10-dihydrosteffimycin is an anthracycline antibiotic produced by strains of Actinoplanes utahensis. Anthracyclines, such as doxorubicin and daunorubicin, are a cornerstone of chemotherapy, and their derivatives are of significant interest in drug discovery.[4] Accurate quantification of these compounds is essential for ensuring product quality, safety, and efficacy. High-Performance Liquid Chromatography (HPLC) is the premier analytical technique for this purpose due to its high resolution, sensitivity, and precision.[5]

The primary challenge in developing a quantification method for a drug substance is ensuring it is "stability-indicating." A stability-indicating method is capable of distinguishing the intact API from any degradation products, process impurities, or excipients.[6][7] To achieve this, forced degradation studies are an integral part of method development.[8] By intentionally subjecting the API to harsh conditions, we can generate potential degradants and ensure the chromatographic method can resolve them from the main analyte peak.[9] This application note provides a comprehensive guide to developing and validating such a method for 10-dihydrosteffimycin, from initial parameter selection to full validation as per regulatory expectations.

Method Development Strategy

The logical workflow for developing a robust, stability-indicating HPLC method is a systematic process. It begins with defining the analytical goals and proceeds through screening, optimization, and final validation.

Caption: Workflow for Stability-Indicating HPLC Method Development.

Column and Mobile Phase Selection

The molecular structure of 10-dihydrosteffimycin, like other anthracyclines, contains a hydrophobic tetracyclic core, making it well-suited for Reversed-Phase HPLC (RP-HPLC).[10][11]

• Stationary Phase: A C18 (octadecylsilane) column was selected as the primary choice. Its long alkyl chains provide strong hydrophobic interactions, ensuring adequate retention of the analyte. A column with a 5 µm particle size and dimensions of 4.6 x 150 mm is a versatile starting point for method development.

• Mobile Phase: A combination of an organic solvent and an aqueous buffer is standard for RP-HPLC.

  • Organic: Acetonitrile (ACN) was chosen over methanol due to its lower viscosity and stronger elution strength, which often results in sharper peaks and shorter run times.[12]

  • Aqueous: A phosphate buffer (e.g., 20 mM potassium phosphate) at a pH of 3.0 was selected. Maintaining a pH at least 2 units away from the analyte's pKa ensures consistent ionization state and reproducible retention times.[13] Acidic pH often improves peak shape for amine-containing compounds like many antibiotics.

Detection

Anthracyclines possess chromophores that absorb UV-Visible light. Based on published methods for similar compounds like doxorubicin, a primary detection wavelength of 254 nm was selected for initial screening, as it provides a good response for the aromatic system.[14][15] For higher sensitivity and specificity, fluorescence detection (λex: ~480 nm; λem: ~550 nm) can also be explored, as the tetracyclic ring structure is inherently fluorescent.[16]

Detailed Protocols

Instrumentation and Reagents

Component	Specification
HPLC System	An HPLC system with a binary pump, autosampler, column thermostat, and UV/Vis or PDA detector.
Column	C18, 4.6 x 150 mm, 5 µm particle size (e.g., Phenomenex Luna, Waters Symmetry)
Reagents	- Acetonitrile (HPLC Grade)- Potassium Dihydrogen Phosphate (KH₂PO₄, ACS Grade)- Orthophosphoric Acid (85%)- Water (HPLC Grade or Milli-Q)
Reference Standard	10-dihydrosteffimycin, >98% purity

Optimized Chromatographic Conditions

Parameter	Condition
Mobile Phase A	20 mM KH₂PO₄ in water, pH adjusted to 3.0 with phosphoric acid.
Mobile Phase B	Acetonitrile
Gradient Program	Time (min)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm
Injection Volume	10 µL
Run Time	25 minutes

Standard and Sample Preparation

3.3.1. Preparation of Standard Stock Solution (1000 µg/mL)

• Accurately weigh approximately 10 mg of 10-dihydrosteffimycin reference standard into a 10 mL volumetric flask.

• Dissolve in and dilute to volume with a 50:50 mixture of Mobile Phase A and Mobile Phase B (diluent).

• Sonicate for 5 minutes if necessary to ensure complete dissolution. This stock solution should be stored at 2-8 °C and protected from light.

3.3.2. Preparation of Calibration Standards

• Perform serial dilutions of the Standard Stock Solution with the diluent to prepare calibration standards at concentrations of 1, 5, 10, 25, 50, and 100 µg/mL.

3.3.3. Sample Preparation (from Fermentation Broth) This protocol is a starting point and may require optimization based on the specific matrix.

• Transfer 1.0 mL of the fermentation broth sample into a 2.0 mL microcentrifuge tube.

• Add 1.0 mL of acetonitrile (protein precipitation agent).[17]

• Vortex vigorously for 1 minute to precipitate proteins and other macromolecules.

• Centrifuge at 10,000 x g for 10 minutes.[18]

• Carefully collect the supernatant and filter it through a 0.45 µm syringe filter into an HPLC vial.[19]

• If necessary, dilute the filtered sample with the diluent to bring the concentration of 10-dihydrosteffimycin into the linear range of the calibration curve.

Forced Degradation Protocol

Forced degradation studies are essential to demonstrate the stability-indicating nature of the method.[8] A stock solution of 10-dihydrosteffimycin (e.g., 200 µg/mL) is subjected to the following stress conditions. The goal is to achieve 5-20% degradation of the active ingredient.[9]

• Acid Hydrolysis: Mix sample solution with an equal volume of 0.1 N HCl. Incubate at 60 °C for 4 hours. Neutralize with 0.1 N NaOH before injection.

• Base Hydrolysis: Mix sample solution with an equal volume of 0.1 N NaOH. Incubate at 60 °C for 2 hours. Neutralize with 0.1 N HCl before injection.

• Oxidative Degradation: Mix sample solution with an equal volume of 3% H₂O₂. Store at room temperature for 24 hours.

• Thermal Degradation: Store the sample solution at 80 °C for 48 hours.

• Photolytic Degradation: Expose the sample solution to a light source providing overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines). A control sample should be wrapped in aluminum foil.

Method Validation

The optimized method must be validated to ensure it is fit for its intended purpose.[13][20] The validation workflow follows established regulatory guidelines.

Caption: Workflow for HPLC Method Validation based on ICH Guidelines.

Validation Parameters and Acceptance Criteria

Parameter	Protocol	Acceptance Criteria
System Suitability	Inject a standard solution (e.g., 25 µg/mL) five times before starting the analysis.	Tailing Factor ≤ 2.0Theoretical Plates > 2000%RSD of peak area and retention time < 2.0%
Specificity	Analyze blank, standard, and forced degradation samples. Assess peak purity using a PDA detector if available.	The analyte peak should be free from interference from any degradants, impurities, or blank components. Peak purity index should be > 0.995.
Linearity & Range	Analyze calibration standards (e.g., 1-100 µg/mL) in triplicate. Plot a curve of mean peak area vs. concentration.	Correlation coefficient (R²) ≥ 0.999.
Accuracy	Analyze a blank matrix spiked with the analyte at three concentration levels (e.g., 80%, 100%, 120% of a target concentration) in triplicate.	Mean % Recovery should be within 98.0% - 102.0%.[9]
Precision	Repeatability (Intra-day): Analyze six replicate samples at 100% of the target concentration on the same day.Intermediate (Inter-day): Repeat on a different day with a different analyst.	%RSD ≤ 2.0% for both repeatability and intermediate precision.[13]
Limit of Detection (LOD)	Determined based on the signal-to-noise ratio (S/N) of 3:1 or from the standard deviation of the response and the slope of the calibration curve.	The lowest concentration at which the analyte can be reliably detected.
Limit of Quantitation (LOQ)	Determined based on the S/N ratio of 10:1 or from the standard deviation of the response and the slope. The LOQ should be confirmed for accuracy and precision.[16]	The lowest concentration at which the analyte can be reliably quantified with acceptable accuracy and precision (%RSD ≤ 10%).
Robustness	Intentionally vary method parameters (e.g., flow rate by ±0.1 mL/min, column temperature by ±2 °C, mobile phase pH by ±0.1 units) and assess the impact on the results.	System suitability parameters should remain within limits. Peak area and retention time should not significantly change.

Conclusion

The RP-HPLC method detailed in this application note is demonstrated to be specific, linear, accurate, precise, and robust for the quantification of 10-dihydrosteffimycin. The successful separation of the parent compound from its degradation products confirms the stability-indicating nature of the assay. This method is suitable for routine quality control analysis, stability studies, and process monitoring in a drug development environment.

References

• Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development. Open Access Journals. [Link]

• A Review on HPLC Method Development and Validation in Forced Degradation Studies. International Journal of Advanced Research in Science, Communication and Technology (IJARSCT). [Link]

• 10-dihydrosteffimycin — Chemical Substance Information. NextSDS. [Link]

• A HPLC method for the simultaneous determination of seven anthracyclines. ResearchGate. [Link]

• A Study of Method Development, Validation, and Forced Degradation for Simultaneous Quantification of Paracetamol and Ibuprofen in Pharmaceutical Dosage Form by RP-HPLC Method. PMC. [Link]

• Role of RP-HPLC in Pharmacokinetics and Bioavailability Studies: Current Trends. International Journal of Advanced Research in Science, Communication and Technology (IJARSCT). [Link]

• A practical guide to forced degradation and stability studies for drug substances. Onyx Scientific. [Link]

• Development of an analytical method for the determination of anthracyclines in hospital effluents. ResearchGate. [Link]

• ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES. ResearchGate. [Link]

• Reversed Phase HPLC Columns. Phenomenex. [Link]

• A Review of HPLC Method Development and Validation as per ICH Guidelines. Asian Journal of Pharmaceutical Analysis. [Link]

• Anthracycline assay by high-pressure liquid chromatography. PubMed. [Link]

• Synthesis, Characterization and HPLC Analysis of Streptomycin with its Derivatives. Journal of Chemical Health Risks. [Link]

• HPLC Method Development for Quantification of Doxorubicin in Cell Culture and Placental Perfusion Media. MDPI. [Link]

• Development of an HPLC Method for Simultaneous Analysis of Five Antineoplastic Agents. CDC Stacks. [Link]

• New Analytical Method Validation of Streptomycin Drug by RP-HPLC Pharmaceutical. International Journal of Scientific Research and Engineering Development. [Link]

• Representative chromatogram of fermentation broth sample after and before the SPE treatment. ResearchGate. [Link]

• Synthesis, Characterization and HPLC Analysis of Streptomycin with its Derivatives. Preprints.org. [Link]

• Ich guidelines for validation final. Slideshare. [Link]

• Analysis of Bioethanol Fermentation Products Using an Agilent Hi-Plex H Column. Agilent. [Link]

• Sample Preparation for HPLC Analysis: Step Guides and Common Techniques. Drawell. [Link]

• Fast HPLC Analysis for Fermentation Ethanol Processes. Waters. [Link]

• Validation of Analytical Procedure Q2(R2). ICH. [Link]

• Development of a simple and rapid HPLC-MS/MS method for quantification of streptomycin in mice and its application to plasma pharmacokinetic studies. PubMed. [Link]

• ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. [Link]

• • Sample Pretreatment for HPLC. Nacalai Tesque. [Link]

• Development & validation of reversed phase HPLC method for quantification of water insoluble API. African Journal of Pharmacy and Pharmacology. [Link]

• A Universal Reversed-Phase HPLC Method for Pharmaceutical Analysis. Chromatography Online. [Link]

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Application Note: Extraction and Chromatographic Isolation of 10-Dihydrosteffimycin from Fermentation Broth

Introduction and Biochemical Rationale

10-dihydrosteffimycin is a tetracyclic quinone anthracycline antibiotic, structurally related to steffimycin, and recognized for its potent anti-mycobacterial activity against the Mycobacterium avium complex (MAC)[1]. It is naturally biosynthesized as a secondary metabolite by marine actinomycetes, notably Streptomyces sp. OPMA02852, as well as Actinoplanes utahensis[1][].

Extracting anthracyclines from complex fermentation matrices requires precise manipulation of pH and solvent polarity. Because 10-dihydrosteffimycin contains acidic phenolic hydroxyl groups on its aglycone core, its solubility and partition coefficient are highly pH-dependent. The protocol described herein leverages acid-driven liquid-liquid extraction (LLE) to force the molecule into a lipophilic state, followed by orthogonal reversed-phase chromatographic steps (Solid-Phase Extraction and Preparative HPLC) to resolve it from closely related structural analogs like steffimycin and 8-demethoxysteffimycin[1][3].

Quantitative Extraction Parameters

To ensure reproducibility and optimal yield, the critical physicochemical parameters governing this extraction are summarized below.

Parameter	Value / Specification	Mechanistic Rationale
Target Molecule	10-dihydrosteffimycin	Anthracycline derivative with reducible C-10 carbonyl.
Broth Acidification	pH 3.0 (via 90% Formic Acid)	Protonates phenolic hydroxyls, neutralizing the molecule to maximize organic phase partitioning[3].
Extraction Solvent	Ethyl Acetate (1:1 v/v)	Provides the optimal polarity index to extract the tetracyclic core while leaving highly polar broth constituents in the aqueous phase[4][5].
SPE Sorbent	Octadecyl Silane (ODS / C18)	Retains the hydrophobic anthracycline core during initial clean-up[3].
HPLC Mobile Phase	H₂O / Acetonitrile + 0.1% TFA	Trifluoroacetic acid (TFA) acts as an ion-pairing agent, suppressing ionization to prevent peak tailing[3].
Detection Wavelength	433 nm	Corresponds to the characteristic absorbance maximum of the quinone chromophore[3].

Process Visualization

Workflow for the extraction and purification of 10-dihydrosteffimycin.

Step-by-Step Experimental Protocol

Phase 1: Broth Clarification and Pre-treatment

Causality: Anthracyclines can partition into both the mycelial biomass and the liquid broth. In optimized liquid fermentations, the bulk of 10-dihydrosteffimycin is secreted. Removing undissolved solids and cellular debris is critical to prevent the formation of intractable emulsions during the subsequent liquid-liquid extraction[5][6].

• Harvest the fermentation broth after the appropriate incubation period (typically 5–8 days).

• Centrifuge the crude culture media at 10,000 × g for 15 minutes at 4°C to pellet the mycelia[5].

• Decant the supernatant and pass it through a 1-μm Mini Profile cartridge (or equivalent glass fiber filter) to remove residual particulate matter[3]. (Note: The mycelial pellet can be separately macerated with ethyl acetate to recover any retained compound, though this protocol focuses on the primary broth extraction).

Phase 2: Acid-Driven Liquid-Liquid Extraction (LLE)

Causality: The native pH of Streptomyces fermentation broth is often near neutral, where the acidic phenolic groups of 10-dihydrosteffimycin are partially ionized (water-soluble). Dropping the pH to 3.0 fully protonates these groups, driving the equilibrium toward the uncharged, lipophilic state, which readily partitions into ethyl acetate[3][6].

• Transfer the clarified broth to a large separation vessel.

• Slowly add 90% formic acid (or 1M HCl) dropwise while stirring, monitoring continuously until the broth reaches exactly pH 3.0[3].

• Add an equal volume (1:1 v/v) of ethyl acetate to the acidified broth[4].

• Agitate the mixture vigorously for 30 minutes to ensure complete mass transfer between the aqueous and organic phases[3].

• Allow the phases to separate completely. Draw off the upper organic (ethyl acetate) layer.

• Repeat the extraction with fresh ethyl acetate two additional times to maximize recovery.

• Pool the organic fractions and evaporate to dryness in vacuo using a rotary evaporator at 35°C to yield a crude orange/red extract[7].

Phase 3: Solid-Phase Extraction (SPE) Clean-up

Causality: The crude ethyl acetate extract contains a myriad of co-extracted lipophilic metabolites. A reversed-phase C18 SPE step acts as a crude fractionation tool, washing away highly polar contaminants and retaining the target anthracyclines.

• Resuspend the dried crude extract in a minimal volume of 10% methanol in water. Clarify by centrifugation if any insoluble lipids remain[3].

• Condition a 10 g C18 SepPak cartridge with 5 column volumes (CV) of 100% methanol, followed by 5 CV of 0.1% TFA in water[3].

• Load the resuspended sample onto the cartridge.

• Wash the column with 3 CV of 20% methanol in water (containing 0.1% TFA) to elute highly polar impurities.

• Elute the enriched anthracycline fraction using a stepwise or linear gradient of methanol (from 20% up to 100%) containing 0.1% TFA. Collect fractions every 5 minutes[3].

Phase 4: Preparative HPLC Isolation

Causality:Streptomyces species rarely produce a single anthracycline; 10-dihydrosteffimycin is typically co-produced with steffimycin and 8-demethoxysteffimycin[1]. High-resolution ODS chromatography is required to separate these closely related congeners based on minor differences in their partition coefficients.

• Column: Preparative reversed-phase ODS column (e.g., Symmetry C18, 4.6 × 250 mm or larger preparative equivalent)[3].

• Mobile Phase:

  • Solvent A: HPLC-grade Water + 0.1% TFA.

  • Solvent B: Acetonitrile + 0.1% TFA.

• Gradient: Run a linear gradient from 10% to 100% Acetonitrile over 30–40 minutes at an appropriate flow rate (e.g., 10 mL/min for prep scale)[3].

• Detection: Monitor the eluent using a photodiode array (PDA) detector extracted at 433 nm[3].

• Collection: 10-dihydrosteffimycin will elute as a distinct peak (typically exhibiting a different retention time than the parent steffimycin due to the reduced C-10 position). Collect the corresponding peak.

• Recovery: Lyophilize the collected fraction to remove water, acetonitrile, and volatile TFA, yielding pure 10-dihydrosteffimycin as an orange solid[7].

Analytical Validation (Self-Validating System)

To ensure the integrity of the protocol and confirm the identity of the extracted compound, the system must be self-validated through orthogonal analytical techniques:

• Chromatographic Purity: Re-inject a small aliquot of the lyophilized powder onto an analytical HPLC system. A single, sharp peak at 433 nm confirms >95% purity and verifies that the TFA successfully prevented peak tailing[3].

• Mass Spectrometry (LC-MS): Perform Electrospray Ionization Mass Spectrometry (ESI-MS). The presence of the specific molecular ion (e.g., [M+H]⁺) corresponding to the exact mass of 10-dihydrosteffimycin confirms that the C-10 carbonyl reduction is present, distinguishing it from standard steffimycin[3].

• Bioassay (Optional but Recommended): Test the purified fraction against Mycobacterium smegmatis or M. bovis BCG in a microbroth dilution assay. A confirmed Minimum Inhibitory Concentration (MIC) validates that the biological activity of the molecule survived the extraction process[1].

Sources

• 1. Steffimycin E, a new anti-mycobacterial agent against Mycobacterium avium complex, produced by Streptomyces sp. OPMA02852 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isolation, Characterization, and Heterologous Expression of the Biosynthesis Gene Cluster for the Antitumor Anthracycline Steffimycin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Metagenomics approaches in the discovery and development of new bioactive compound of 8-demethoxy-10-deoxysteffimycin from mangrove sediments - PMC [pmc.ncbi.nlm.nih.gov]
• 5. oatext.com [oatext.com]
• 6. US3794721A - Antibiotic steffimycin b and process for the preparation thereof - Google Patents [patents.google.com]
• 7. Steffimycin E, a new anti-mycobacterial agent against <i>Mycobacterium avium</i> complex, produced by <i>Streptomyces</i> sp. OPMA02852 - ProQuest [proquest.com]

Application Note: LC-MS/MS Method Development and Parameters for the Detection of 10-Dihydrosteffimycin

Introduction & Mechanistic Context

10-dihydrosteffimycin is a highly bioactive anthracycline derivative. It is primarily generated through the microbial bioconversion of steffimycin, where specific enzymes (e.g., ketoreductases from Chaetomium sp. or Actinoplanes utahensis) reduce the C-10 carbonyl group to a hydroxyl group[1]. Like other members of the steffimycin family, it exhibits notable antimicrobial and antineoplastic properties[2].

The structural modification at the C-10 position slightly increases the polarity of the molecule compared to its parent compound. In complex biological matrices or fermentation broths, separating 10-dihydrosteffimycin from closely related analogues (such as steffimycin B or 8-demethoxysteffimycin) requires high-resolution chromatographic separation coupled with tandem mass spectrometry (LC-MS/MS)[3]. This protocol outlines a highly sensitive, self-validating UHPLC-MS/MS workflow, detailing the causality behind parameter selection to ensure robust quantification.

Caption: Bioconversion of steffimycin to 10-dihydrosteffimycin via C-10 reduction.

Physicochemical Properties & MS Parameters

Causality in Ionization and Fragmentation

10-dihydrosteffimycin (C28H32O13) possesses a monoisotopic mass of 576.1843 Da[4]. In electrospray ionization (ESI), the molecule readily protonates due to its multiple oxygen-rich functional groups. To maximize ionization efficiency, an acidic mobile phase modifier (0.1% formic acid) is employed, driving the formation of the [M+H]+ precursor ion at m/z 577.19.

During collision-induced dissociation (CID), anthracyclines characteristically fragment at their weakest bond: the O-glycosidic linkage connecting the aglycone core to the sugar moiety[5]. For 10-dihydrosteffimycin, the neutral loss of the deoxysugar yields a highly stable aglycone product ion at m/z 377.10. This transition (577.19 → 377.10) is selected as the primary quantifier due to its high signal-to-noise ratio. A secondary water loss from the aglycone (m/z 359.10) serves as the qualifier ion.

Table 1: Optimized Mass Spectrometry Parameters

Parameter	Value / Description
Compound Name	10-Dihydrosteffimycin
Molecular Formula	C28H32O13
Monoisotopic Exact Mass	576.1843 Da
Ionization Mode	ESI Positive (ESI+)
Precursor Ion [M+H]+	m/z 577.19
Quantifier Product Ion	m/z 377.10 (Aglycone formation)
Qualifier Product Ion	m/z 359.10 (Aglycone - H2O)
Declustering Potential (DP)	60 V
Collision Energy (CE) - Quantifier	25 eV
Collision Energy (CE) - Qualifier	35 eV

Experimental Protocol

Self-Validating System Design

To ensure analytical trustworthiness, this protocol incorporates a self-validating Quality Control (QC) framework. Because a stable isotope-labeled standard for 10-dihydrosteffimycin is not commercially available, doxorubicin (a structurally related anthracycline) is used as an internal standard (IS). By spiking the IS into the sample prior to extraction, the method automatically corrects for variable extraction recoveries and matrix-induced ion suppression.

Step-by-Step Methodology

Step 1: Sample Preparation (Liquid-Liquid Extraction)

Causality: Steffimycins are moderately non-polar. Ethyl acetate provides excellent recovery from aqueous fermentation broths while excluding highly polar matrix components (e.g., salts, primary metabolites), thereby minimizing ion suppression in the MS source.

• Aliquot 500 µL of fermentation broth or biological matrix into a 2.0 mL microcentrifuge tube.

• Spike 10 µL of the Internal Standard solution (Doxorubicin, 1 µg/mL in methanol).

• Add 1.0 mL of LC-MS grade ethyl acetate.

• Vortex vigorously for 5 minutes to ensure complete partitioning of the analyte into the organic phase.

• Centrifuge at 10,000 × g for 10 minutes at 4°C to resolve the phase separation.

• Transfer 800 µL of the upper organic layer to a clean glass vial and evaporate to dryness under a gentle stream of nitrogen at 30°C.

• Reconstitute the residue in 100 µL of Mobile Phase A (Water + 0.1% Formic Acid) and transfer to an autosampler vial.

Step 2: UHPLC Separation

Causality: A C18 reversed-phase column is ideal for separating anthracyclines. The acidic modifier (formic acid) suppresses the ionization of residual silanols on the stationary phase, preventing peak tailing and sharpening chromatographic resolution[3].

• Column: C18 UHPLC column (e.g., 2.1 × 100 mm, 1.7 µm particle size).

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

Table 2: UHPLC Gradient Conditions

Time (min)	Flow Rate (mL/min)	Mobile Phase A (%)*	Mobile Phase B (%)**
0.0	0.4	95	5
1.0	0.4	95	5
5.0	0.4	10	90
7.0	0.4	10	90
7.1	0.4	95	5
10.0	0.4	95	5

*Mobile Phase A: Water + 0.1% Formic Acid **Mobile Phase B: Acetonitrile + 0.1% Formic Acid

Step 3: MS/MS Detection & Data Processing

• Operate the triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode using the parameters defined in Table 1.

• Ensure the source temperature is set to 450°C and the capillary voltage to 3.5 kV to facilitate efficient droplet desolvation.

• Integrate the chromatographic peaks using the vendor's quantitative software. Calculate the peak area ratio of 10-dihydrosteffimycin to the internal standard.

• QC Check: Verify that the qualifier/quantifier ion ratio remains within ±20% of the ratio established by the neat standard. A deviation indicates co-eluting matrix interference.

Caption: Step-by-step LC-MS/MS analytical workflow for 10-dihydrosteffimycin quantification.

Sources

• 1. Microbial conversion of steffimycin and steffimycin B to 10-dihydrosteffimycin and 10-dihydrosteffimycin B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Steffimycin E, a new anti-mycobacterial agent against Mycobacterium avium complex, produced by Streptomyces sp. OPMA02852 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Metagenomics approaches in the discovery and development of new bioactive compound of 8-demethoxy-10-deoxysteffimycin from mangrove sediments - PMC [pmc.ncbi.nlm.nih.gov]
• 4. vdoc.pub [vdoc.pub]
• 5. ro.uow.edu.au [ro.uow.edu.au]

Application Note: Comprehensive NMR Chemical Shift Assignment and Structural Elucidation of 10-Dihydrosteffimycin

Scientific Context & Structural Challenges

Anthracycline antibiotics, biosynthesized by Streptomyces species, are a critical class of bioactive compounds characterized by a tetracyclic quinone core and glycosidic linkages to deoxysugars. Among these, steffimycin and its reduced derivative, 10-dihydrosteffimycin, have demonstrated significant anti-mycobacterial activity, particularly against the Mycobacterium avium complex (MAC)[1].

The structural elucidation of 10-dihydrosteffimycin presents a specific analytical challenge: the reduction of the C-10 ketone (present in steffimycin) to a secondary alcohol[2]. This seemingly minor functional group interconversion profoundly alters the electronic environment and 3D conformation of the aglycone 'A' ring. Consequently, it shifts the resonance frequencies of adjacent nuclei and introduces a new chiral center. This application note details a self-validating, multi-dimensional NMR methodology designed to unambiguously assign the chemical shifts and confirm the stereochemistry of 10-dihydrosteffimycin.

Experimental Rationale & Causality

To ensure absolute trustworthiness in the structural assignment, the experimental design must account for the unique physicochemical properties of anthracyclines.

• Solvent Causality: Anthracyclines possess highly conjugated, planar core structures that are prone to severe π−π stacking and aggregation in non-polar solvents like CDCl 3​ . We strictly mandate the use of anhydrous DMSO- d6​ . DMSO disrupts intermolecular stacking through strong hydrogen bonding. More importantly, it slows the chemical exchange rate of the newly formed C-10 hydroxyl proton and the phenolic protons, allowing them to be directly observed as sharp signals in the 1 H spectrum and utilized for spatial mapping via ROESY.

• The C-10 Diagnostic Shift: The reduction at C-10 removes a strong electron-withdrawing carbonyl group. In a standard steffimycin framework, the C-10 ketone resonates at approximately 198 ppm. In 10-dihydrosteffimycin, this signal shifts dramatically upfield to the 65–75 ppm range (characteristic of a CH-OH group). Monitoring this shift is the primary validation checkpoint for the reduction[3].

• ROESY vs. NOESY: For a molecule of this molecular weight (~500–600 Da), the tumbling rate ( τc​ ) in solution often results in a Nuclear Overhauser Effect (NOE) that crosses zero, leading to missing or extremely weak cross-peaks in a standard NOESY experiment. Rotating-frame Overhauser Effect Spectroscopy (ROESY) is chosen because its cross-peaks are always positive and non-zero, guaranteeing reliable stereochemical data for the C-10 proton and the sugar moiety.

Experimental Protocol: Step-by-Step Methodology

Phase 1: Sample Preparation

• Purification: Ensure the 10-dihydrosteffimycin sample is purified to >95% via preparative HPLC using an ODS column[1].

• Solubilization: Dissolve 5–10 mg of the lyophilized compound in 600 µL of anhydrous DMSO- d6​ (100 atom % D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal chemical shift reference.

• Degassing: Transfer the solution to a high-quality 5 mm NMR tube. Degas the sample using gentle sonication for 5 minutes. Removing dissolved paramagnetic oxygen is critical to prevent signal broadening and the degradation of ROESY cross-peaks.

Phase 2: Instrument Setup & Acquisition

• Tuning: Utilize a 600 MHz or 800 MHz NMR spectrometer equipped with a cryogenically cooled probe. Regulate the sample temperature to exactly 298 K. Perform rigorous 3D shimming to achieve a TMS line width of < 0.8 Hz.

• 1D 1 H and 13 C NMR:

  • Acquire the 1 H spectrum with 32 scans, a relaxation delay (D1) of 2.0 s, and a spectral width of 15 ppm to capture the highly deshielded phenolic protons.

  • Acquire the 13 C spectrum with 2048 scans. Run a parallel DEPT-135 experiment to differentiate CH/CH 3​ (positive phase) from CH 2​ (negative phase) and quaternary carbons (null)[3].

• 2D Correlation Spectroscopy:

  • HSQC (Multiplicity-Edited): Optimise for 1JCH​ = 145 Hz. Acquire with 4 scans per increment and 256 t1 increments.

  • HMBC: Optimise for long-range nJCH​ = 8 Hz. Acquire with 8 scans per increment and 512 t1 increments. This is vital for placing the quaternary quinone carbons (~191.2 and 182.3 ppm) and linking the sugar anomeric proton to the aglycone[3].

  • TOCSY: Use a mixing time of 80 ms to map the entire isolated spin system of the polyhydroxylated deoxysugar[3].

  • ROESY: Acquire with 16 scans, 256 increments, and a spin-lock mixing time of 300 ms.

Phase 3: Data Processing & Self-Validation

• Apply a squared sine-bell apodization function across all 2D datasets to enhance resolution.

• Validation Checkpoint: Cross-reference the integrated 1 H signals against the expected molecular formula. Verify that the HMBC correlations from the C-10 methine proton correctly point to the adjacent C-9 and C-11a carbons, confirming the integrity of the A-ring.

Elucidation Workflow Visualization

Workflow for the multi-dimensional NMR structural elucidation and validation of 10-dihydrosteffimycin.

Representative NMR Chemical Shift Data

The following tables summarize the expected quantitative NMR data for the 10-dihydrosteffimycin framework, derived from comparative anthracycline literature and the diagnostic shifts associated with the steffimycin class[3],[4].

Table 1: Representative 1 H and 13 C NMR Assignments for the Aglycone Core (in DMSO- d6​ )

Position	1 H δ (ppm), Multiplicity, J (Hz)	13 C δ (ppm)	Key HMBC Correlations ( 1 H → 13 C)
C-6 (Quinone)	-	182.3	-
C-7	5.35, br s	72.4	C-6, C-8, C-1' (Sugar link)
C-8	2.66, m	35.8	C-7, C-9, C-10
C-9	-	71.2	-
C-10 (Reduced)	4.85, dd (8.0, 4.5)	68.4	C-9, C-11, C-10a
C-11 (Quinone)	-	191.2	-
Aromatic CH	6.85 – 7.05, m	115.0 – 135.0	Core ring system
Phenolic OH	12.0 – 13.0, s	-	C-5, C-6, C-11 (diagnostic)

Note: The presence of the C-10 proton at ~4.85 ppm and its corresponding carbon at 68.4 ppm definitively confirms the reduction of the steffimycin ketone[3],[4].

Table 2: Representative 1 H and 13 C NMR Assignments for the Sugar Moiety

Position	1 H δ (ppm), Multiplicity, J (Hz)	13 C δ (ppm)	Key COSY/TOCSY Correlations
C-1' (Anomeric)	5.19, d (3.5)	100.2	H-2'
C-2'	2.53, m; 1.71, m	35.4	H-1', H-3'
C-3'	3.10, m	72.1	H-2', H-4'
C-4'	3.15, m	73.3	H-3', H-5'
C-5'	3.78, dq (9.5, 6.5)	68.4	H-4', H-6'
C-6' (Methyl)	1.07, d (6.5)	17.8	H-5'

Note: The polyhydroxylated nature of the sugar is confirmed by the dense cluster of signals between 2.5 and 3.5 ppm, terminating in the diagnostic methyl doublet at 1.07 ppm[3].

References

• Title: Steffimycin E, a new anti-mycobacterial agent against Mycobacterium avium complex, produced by Streptomyces sp. OPMA02852 Source: ResearchGate URL:[Link]

• Title: US6878535B2 - Process for producing soyasapogenol B and novel ... (Microbial conversion of steffimycin to 10-dihydrosteffimycin)

• Title: Metagenomics approaches in the discovery and development of new bioactive compound of 8-demethoxy-10-deoxysteffimycin from mangrove sediments Source: PMC / NIH URL:[Link]

• Title: Supporting Information - Glycosylated Derivatives of Steffimycin (NMR Data) Source: Wiley-VCH URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. US6878535B2 - Process for producing soyasapogenol B and novel microorganisms - Google Patents [patents.google.com]
• 3. Metagenomics approaches in the discovery and development of new bioactive compound of 8-demethoxy-10-deoxysteffimycin from mangrove sediments - PMC [pmc.ncbi.nlm.nih.gov]
• 4. application.wiley-vch.de [application.wiley-vch.de]

Application Note: 10-Dihydrosteffimycin as a Reference Standard in Biological Assays

Introduction & Mechanistic Context

The discovery and development of novel anthracycline antibiotics rely heavily on robust, standardized biological assays. 10-dihydrosteffimycin —a reduced derivative of the parent polyketide steffimycin generated via microbial conversion at the C-10 carbonyl by Actinoplanes utahensis[1]—serves as a critical reference standard in these workflows.

Because of its stable tetracyclic quinone structure and well-characterized biological baseline, 10-dihydrosteffimycin is utilized to benchmark the efficacy of newly isolated marine anthracyclines (such as Steffimycin E) against mycobacterial pathogens[2] and to evaluate anti-plasmodial polyketides against drug-resistant Plasmodium falciparum[3].

Mechanism of Action

The causality behind the cytotoxicity of 10-dihydrosteffimycin lies in its aglycone chromophore, which exhibits high intercalation specificity for CpG-rich base sequences in DNA[4]. Upon intercalation, the compound stabilizes the topoisomerase II cleavable complex, preventing DNA religation. This disruption of replication and transcription mechanisms triggers a cascade of double-strand breaks, ultimately leading to G2/M cell cycle arrest and apoptotic cell death[2][5].

Fig 1. Mechanism of action of 10-dihydrosteffimycin leading to apoptosis.

Physicochemical Properties & Quantitative Baselines

To ensure assay reproducibility, the physicochemical integrity of the reference standard must be verified prior to use.

Table 1: Physicochemical Properties of 10-dihydrosteffimycin [6]

Property	Value / Description
Chemical Name	10-dihydrosteffimycin
CAS Registry Number	75086-96-3
Molecular Formula	C₂₈H₃₂O₁₃
Molecular Weight	576.55 g/mol
Structural Class	Anthracycline / Aromatic Polyketide
Solubility	Soluble in DMSO, Methanol; Insoluble in aqueous buffers (pH < 7)

Table 2: Expected Quantitative Baselines for Validation [2][3]

Target Organism	Assay Type	Expected IC₅₀ / MIC Range	Utility of Standard
Mycobacterium smegmatis	Resazurin Microtiter (REMA)	1.0 - 5.0 µM	Baseline for novel anti-mycobacterial steffimycins
Plasmodium falciparum (K1)	SYBR Green I Fluorescence	2.0 - 8.5 µM	Baseline for anti-plasmodial polyketides
Human Cancer Cell Lines	MTT Viability Assay	0.5 - 10.0 µM	Cytotoxicity and therapeutic window benchmarking

Standard Preparation & Assay Workflow

Fig 2. Standardized workflow for biological assay validation using the reference standard.

Protocol 1: Preparation of 10-dihydrosteffimycin Stock Solution

• Causality Note: Anthracyclines possess a highly lipophilic aglycone core and a hydrophilic sugar moiety. Dissolution in 100% molecular-grade Dimethyl Sulfoxide (DMSO) prevents hydrolytic degradation while ensuring complete solvation. The quinone moieties are photosensitive; therefore, all preparation must occur under amber lighting or in foil-wrapped vessels.

• Weigh exactly 5.77 mg of lyophilized 10-dihydrosteffimycin powder.

• Dissolve in 1.0 mL of anhydrous, sterile-filtered DMSO to yield a 10 mM stock solution.

• Vortex for 60 seconds and sonicate in a water bath at room temperature for 5 minutes to ensure complete dissolution.

• Aliquot into 50 µL volumes in amber microcentrifuge tubes and store at -80°C.

• Self-Validation Checkpoint: Analyze a diluted aliquot via HPLC-UV (λ = 254 nm) to confirm a single distinct peak, verifying the absence of degradation products prior to biological testing.

Detailed Experimental Methodologies

Protocol 2: Anti-Mycobacterial Resazurin Microtiter Assay (REMA)

This protocol utilizes 10-dihydrosteffimycin to benchmark the efficacy of novel compounds against Mycobacterium avium complex or M. smegmatis[2].

• Causality Note: Mycobacteria have thick, mycolic acid-rich cell walls. The lipophilic nature of 10-dihydrosteffimycin allows it to penetrate this barrier. Resazurin (an oxidation-reduction indicator) is used because it translates the metabolic activity of slow-growing mycobacteria into a quantifiable fluorescent/colorimetric shift (blue to pink).

Step-by-Step Procedure:

• Inoculum Preparation: Culture M. smegmatis in Middlebrook 7H9 broth supplemented with 10% OADC until reaching an OD₆₀₀ of 0.6. Dilute the culture 1:100 in fresh media.

• Standard Dilution: In a 96-well plate, perform two-fold serial dilutions of the 10-dihydrosteffimycin stock in 7H9 broth to achieve a final concentration range of 0.1 µM to 50 µM. Ensure the final DMSO concentration does not exceed 1% (v/v).

• Inoculation: Add 100 µL of the diluted bacterial suspension to each well (total volume = 200 µL/well).

• Incubation: Seal the plate with a gas-permeable membrane and incubate at 37°C for 48 hours.

• Indicator Addition: Add 30 µL of 0.01% resazurin solution to each well. Incubate for an additional 24 hours.

• Quantification: Read the fluorescence (Excitation 530 nm / Emission 590 nm) using a microplate reader.

• Self-Validation Checkpoint: The assay must include a Vehicle Control (1% DMSO in media + bacteria) which must show high fluorescence (100% viability), and a Positive Control (Rifampicin at 1 µg/mL) which must show baseline fluorescence (0% viability). If the vehicle control shows >5% inhibition compared to pure media, the assay is invalid due to solvent toxicity.

Protocol 3: Anti-Plasmodial Activity Assay (P. falciparum)

10-dihydrosteffimycin and its analogs (e.g., 10-dihydrosteffimycin B) are effective benchmarks for evaluating polyketide anti-malarials against chloroquine-resistant P. falciparum K1 strains[3].

• Causality Note: Plasmodium parasites rapidly replicate DNA during the intraerythrocytic trophozoite and schizont stages. 10-dihydrosteffimycin exerts its effect by intercalating into this rapidly replicating DNA, halting parasite maturation.

Step-by-Step Procedure:

• Parasite Synchronization: Maintain P. falciparum K1 cultures in human O+ erythrocytes (2% hematocrit) in RPMI 1640 medium. Synchronize the culture to the ring stage using 5% D-sorbitol treatment.

• Plate Setup: Dispense 90 µL of the synchronized parasite culture (1% parasitemia) into a 96-well plate.

• Standard Addition: Add 10 µL of 10-dihydrosteffimycin (pre-diluted in RPMI) to achieve final concentrations ranging from 0.05 µM to 20 µM.

• Incubation: Incubate the plates in a modular incubator chamber flushed with a gas mixture (5% O₂, 5% CO₂, 90% N₂) at 37°C for 72 hours.

• Lysis & Staining: Freeze the plates at -80°C for 1 hour, thaw, and add 100 µL of SYBR Green I lysis buffer (containing 20 mM Tris, 5 mM EDTA, 0.008% saponin, 0.08% Triton X-100) to each well.

• Quantification: Incubate in the dark for 1 hour at room temperature. Measure fluorescence (Excitation 485 nm / Emission 535 nm).

• Self-Validation Checkpoint: Include Chloroquine and Artemisinin as positive reference standards[3]. The IC₅₀ of the 10-dihydrosteffimycin standard must fall within the historically established range (2.0 - 8.5 µM) to validate the batch of erythrocytes and the sensitivity of the specific parasite culture used.

References

• Wiley, P. F., Elrod, D. W., Slavicek, J. M., & Marshall, V. P. (1980). Microbial conversion of steffimycin and steffimycin B to 10-dihydrosteffimycin and 10-dihydrosteffimycin B. The Journal of Antibiotics.[Link]

• Koyama, N., et al. (2020). Steffimycin E, a new anti-mycobacterial agent against Mycobacterium avium complex, produced by Streptomyces sp. OPMA02852. ResearchGate.[Link]

• Happi, G. M., et al. (2022). Potential of Streptomyces in producing antiplasmodial lead compounds. Natural Resources for Human Health.[Link]

• Wang, A. H., et al. (1994). Molecular Structure of Antitumor Drug Steffimycin and Modelling of its Binding to DNA. Journal of Biomolecular Structure and Dynamics (Taylor & Francis).[Link]

Sources

• 1. Microbial conversion of steffimycin and steffimycin B to 10-dihydrosteffimycin and 10-dihydrosteffimycin B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Potential of Streptomyces in producing antiplasmodial lead compounds [nrfhh.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Frontiers | Focused Review: Cytotoxic and Antioxidant Potentials of Mangrove-Derived Streptomyces [frontiersin.org]
• 6. 10-dihydrosteffimycin | 75086-96-3 [chemicalbook.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Mobile Phase for 10-Dihydrosteffimycin HPLC Resolution

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the chromatographic analysis of 10-dihydrosteffimycin. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for optimizing the High-Performance Liquid Chromatography (HPLC) resolution of 10-dihydrosteffimycin from its parent compound, steffimycin, and other related substances. As structurally similar anthracycline antibiotics, achieving baseline separation requires a systematic and scientifically-grounded approach to mobile phase optimization.[1][2]

This document moves beyond simple protocols to explain the causal relationships behind experimental choices, empowering you to troubleshoot effectively and develop robust, reproducible methods.

Troubleshooting Guide

This section addresses specific, common problems encountered during the HPLC analysis of 10-dihydrosteffimycin in a direct question-and-answer format.

Q1: Why am I seeing poor resolution (Rs < 1.5) between 10-dihydrosteffimycin and the parent steffimycin peak?

A1: The Root Cause and Strategic Solutions

Poor resolution between 10-dihydrosteffimycin and steffimycin is primarily due to their high structural similarity. The only difference is the reduction of a ketone at the C-10 position, which results in very similar physicochemical properties and, consequently, similar retention behavior in reverse-phase HPLC. To enhance resolution, you must manipulate the subtle differences in their interaction with the stationary and mobile phases.

Your strategy should focus on systematically adjusting mobile phase parameters to alter selectivity (α):

• Organic Modifier Type & Percentage: The choice and concentration of the organic solvent are powerful tools for modulating selectivity.[3]

  • Mechanism: Acetonitrile and methanol, the most common reverse-phase solvents, exhibit different solvatochromatic properties. Acetonitrile engages in dipole-dipole interactions, while methanol is more acidic and acts as a hydrogen bond donor/acceptor.[3] Switching between them can alter elution order or improve the separation between closely eluting peaks.

  • Actionable Protocol:

    • First, optimize the percentage of your current organic modifier (e.g., acetonitrile) in small increments (e.g., 1-2%). A 10% change in organic modifier can result in a 2-3 fold change in retention, which may be too drastic for optimizing closely eluting peaks.[3]

    • If optimizing the percentage is insufficient, switch the organic modifier entirely (e.g., from acetonitrile to methanol) and re-optimize the concentration.

• Mobile Phase pH Control: For ionizable compounds like anthracyclines, which contain basic amine functionalities, pH is the most critical parameter for controlling retention and selectivity.[4][5]

  • Mechanism: The pH of the mobile phase dictates the ionization state of your analytes. In their ionized (charged) form, basic compounds are more polar and exhibit less retention in reverse-phase chromatography.[5] By adjusting the pH, you can fine-tune the degree of ionization and thus the retention time. A change in pH may affect the two analytes to slightly different extents, thereby improving selectivity.

  • Actionable Protocol:

    • Start method development at a low pH (e.g., pH 2.5-3.5) using a suitable buffer.[4] This ensures the basic functional groups are fully protonated and often provides stable retention.

    • Systematically evaluate different pH values. It is recommended to operate at least 1.5-2 pH units away from the analyte's pKa to ensure reproducibility and avoid peak shape issues.[5][6] Since the pKa may not be known, testing various pH levels is an empirical but effective approach.[4]

• Buffer System & Concentration: Buffers are essential for resisting pH shifts that can lead to retention time variability and poor reproducibility.[3][7]

  • Mechanism: A buffer maintains a stable pH, which is crucial for consistent analyte ionization.[7] The buffer concentration can also influence peak shape; concentrations between 10-50 mM are typical.[3] Below 10 mM, buffering capacity is often insufficient, while concentrations above 50 mM risk precipitation in high organic percentages.[3]

  • Actionable Protocol:

    • For UV detection, phosphate buffers are an excellent choice due to their low UV cutoff.[8]

    • For LC-MS applications, volatile buffers like ammonium formate or ammonium acetate are necessary.

    • Start with a buffer concentration of 20-25 mM and adjust as needed to improve peak shape or stability.

Q2: My 10-dihydrosteffimycin peak is tailing (Asymmetry Factor > 1.5). What are the causes and solutions?

A2: Diagnosing and Mitigating Peak Tailing

Peak tailing for basic compounds in reverse-phase HPLC is a classic problem, most often caused by secondary interactions between the positively charged analyte and negatively charged residual silanol groups on the silica stationary phase.[9][10] This is especially prevalent at mid-range pH values (pH > 3-4) where silanols begin to deprotonate.[4][9]

Follow this logical progression to eliminate tailing:

• Adjust Mobile Phase pH:

  • Mechanism: Lowering the pH of the mobile phase (e.g., to pH 2.5-3.0) protonates the residual silanol groups (Si-OH), neutralizing their negative charge and minimizing the undesirable ionic interaction with your protonated basic analyte.[4]

  • Actionable Protocol: Prepare your mobile phase with an acidic buffer like 25 mM potassium phosphate adjusted to pH 2.5 with phosphoric acid. Ensure the final pH of the aqueous portion is set before mixing with the organic modifier.[4]

• Increase Buffer Concentration:

  • Mechanism: A higher buffer concentration can help to "shield" the analyte from the active silanol sites on the stationary phase, leading to improved peak symmetry.[11] The buffer cations compete with the analyte for interaction with the ionized silanols.

  • Actionable Protocol: If tailing persists at low pH, try increasing the buffer concentration from 25 mM to 50 mM. Be mindful of buffer solubility in the organic modifier.

• Evaluate Column Choice:

  • Mechanism: Modern HPLC columns often feature advanced bonding and end-capping technologies that effectively shield the residual silanols, making them less accessible to analytes.

  • Actionable Protocol: If you are using an older generation column (e.g., traditional Type A silica), consider switching to a high-purity, end-capped column (Type B silica) or one with a polar-embedded phase, which are specifically designed to provide better peak shape for basic compounds.[10]

Q3: Why are my retention times for 10-dihydrosteffimycin drifting between injections or from day to day?

A3: Achieving Robust and Reproducible Results

Retention time drift is a clear indicator of an unstable chromatographic system. For ionizable analytes like 10-dihydrosteffimycin, the most common culprit is inadequate pH control.

Troubleshoot in this order:

• Insufficient Buffering:

  • Mechanism: An unbuffered or weakly buffered mobile phase is susceptible to pH changes from atmospheric CO2 absorption or from the sample diluent itself, leading to changes in analyte ionization and, thus, retention time.[3][7] This is especially problematic if the mobile phase pH is close to the analyte's pKa.[10]

  • Actionable Protocol: Always use a buffer in your mobile phase. Ensure the buffer concentration is adequate (at least 10-20 mM) and that the mobile phase pH is at least 1.5-2 units away from the analyte's pKa.[3][5]

• Inadequate Column Equilibration:

  • Mechanism: The column requires sufficient time to fully equilibrate with the mobile phase. If you start a run before the column chemistry (stationary phase surface and pore volume) has stabilized, you will observe drifting retention times, particularly at the beginning of a sequence.

  • Actionable Protocol: Equilibrate the column with at least 10-15 column volumes of the mobile phase before the first injection. When changing mobile phases, ensure a thorough flush and re-equilibration.

• Temperature Fluctuations:

  • Mechanism: Column temperature affects mobile phase viscosity and reaction kinetics, both of which influence retention time. Even small changes in ambient temperature can cause drift if a column thermostat is not used.[3]

  • Actionable Protocol: Always use a thermostatically controlled column compartment. A typical starting temperature is 30 °C.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for a mobile phase to analyze 10-dihydrosteffimycin?

A good starting point for method development is a gradient elution on a C18 column with the following mobile phases:

• Mobile Phase A: 25 mM Potassium Phosphate, pH adjusted to 3.0 with Phosphoric Acid.

• Mobile Phase B: Acetonitrile.

• Gradient: 10% to 60% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV, based on the absorbance spectrum of related anthracyclines (e.g., 480 nm for doxorubicin).[12]

This setup provides good initial retention, controls pH to minimize peak tailing, and allows for the determination of the approximate organic percentage needed for elution, which can then be optimized for an isocratic or refined gradient method.

Q2: How do I choose between acetonitrile and methanol as the organic modifier?

Acetonitrile and methanol offer different selectivities.[3]

• Acetonitrile (ACN): Generally has a lower viscosity (leading to lower backpressure) and is a weaker solvent than methanol for reverse-phase HPLC. It often provides sharper peaks. It is a good first choice.

• Methanol (MeOH): Can offer unique selectivity due to its hydrogen-bonding capabilities. If you are struggling to resolve 10-dihydrosteffimycin from impurities with ACN, switching to MeOH is a valuable next step.

Q3: What are the critical quality attributes to monitor during method development?

The primary goals are resolution and peak shape. Key parameters to track are:

• Resolution (Rs): Should be > 1.5 for baseline separation.

• Tailing Factor (Tf) or Asymmetry (As): Should ideally be between 0.9 and 1.5.

• Retention Factor (k'): Should be between 2 and 10 for robust retention.[3] A k' less than 2 risks interference from the void volume, while a k' greater than 10 leads to excessively long run times and peak broadening.[3]

Experimental Protocols & Data

Protocol 1: Systematic Mobile Phase Optimization Workflow

This protocol provides a step-by-step method for systematically optimizing the mobile phase.

• Step 1: Initial Scoping Gradient:

  • Column: C18, 4.6 x 150 mm, 5 µm.

  • Mobile Phase A: 0.1% Formic Acid in Water (~pH 2.7).

  • Mobile Phase B: Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Run a broad gradient (e.g., 5-95% B over 30 minutes) to determine the elution range of the compounds.

• Step 2: pH Screening (Isocratic Hold):

  • Based on the scoping run, determine an approximate isocratic mobile phase composition that elutes the target peaks with a retention factor (k') between 2 and 10.

  • Prepare three different aqueous mobile phases (A1, A2, A3) with different pH values but the same buffer. Example:

    • A1: 25 mM Phosphate Buffer, pH 2.5

    • A2: 25 mM Phosphate Buffer, pH 4.5

    • A3: 25 mM Ammonium Acetate Buffer, pH 6.5

  • Run the isocratic method with each aqueous phase and observe the changes in resolution and peak shape.

• Step 3: Organic Modifier Optimization:

  • Select the pH that provided the best results in Step 2.

  • Fine-tune the percentage of organic modifier (e.g., Acetonitrile) in 1-2% increments to achieve a resolution (Rs) > 1.5.

  • If resolution is still inadequate, repeat Step 3 using Methanol as the organic modifier.

Data Presentation: Example Mobile Phase Effects

The following table summarizes hypothetical but realistic outcomes of mobile phase optimization to illustrate the principles described.

Mobile Phase Composition	Parameter Changed	Resolution (Rs) between Steffimycin & 10-dihydrosteffimycin	Tailing Factor (Tf) of 10-dihydrosteffimycin	Analysis & Rationale
60:40 ACN / Water (Unbuffered)	Baseline	0.8	2.1	Poor resolution and severe tailing due to lack of pH control.
60:40 ACN / 0.1% TFA in Water (pH ~2.1)	pH Control	1.2	1.4	Resolution and peak shape improved by lowering pH to suppress silanol interactions.
58:42 ACN / 0.1% TFA in Water (pH ~2.1)	% Organic	1.6	1.3	Fine-tuning the organic content increased retention and achieved baseline resolution.
65:35 MeOH / 0.1% TFA in Water (pH ~2.1)	Solvent Type	1.8	1.2	Switching to Methanol altered selectivity, further improving resolution and peak shape.

Visualization & Workflow Diagrams

Diagram 1: Troubleshooting Poor Resolution

Caption: A decision tree for diagnosing and solving peak tailing issues.

References

• Carcassés, M. E., & Cañizares, E. V. (n.d.). An improved HPLC method for therapeutic drug monitoring of daunorubicin, idarubicin, doxorubicin, epirubicin, and their 13-dihydro metabolites in human plasma. PubMed. Retrieved from [Link]

• Phenomenex. (n.d.). Role of Buffers in Liquid Chromatography. Retrieved from [Link]

• Puşcaşu, A., et al. (2010). A HPLC method for the simultaneous determination of seven anthracyclines. ResearchGate. Retrieved from [Link]

• Averbuch, S. D., et al. (1981). Anthracycline assay by high-pressure liquid chromatography. Journal of Pharmaceutical Sciences, 70(3), 265-9. Retrieved from [Link]

• Ray, A. (2013). Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. LCGC International. Retrieved from [Link]

• Waters Corporation. (n.d.). What are common causes of peak tailing when running a reverse-phase LC column? - WKB237593. Waters Knowledge Base. Retrieved from [Link]

• Waters Corporation. (n.d.). Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance Using Columns Packed With Waters™ Hybrid Particles. Retrieved from [Link]

• Agilent Technologies. (n.d.). Control pH During Method Development for Better Chromatography. Retrieved from [Link]

• Biotage. (2023, January 24). How does an acid pH affect reversed-phase chromatography separations?. Retrieved from [Link]

• YMC. (n.d.). Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. Retrieved from [Link]

• Agilent Technologies. (2023, August 10). Why it matters and how to get good peak shape. Retrieved from [Link]

• Chrom Tech. (2025, October 28). What Causes Peak Tailing in HPLC?. Retrieved from [Link]

• Clark, D. (2015). Analysis for doxorubicin by spectrophotometry and reversed phase high performance liquid chromatography (HPLC). ResearchGate. Retrieved from [Link]

• Gerk, P. M., et al. (2018). HPLC Method Development for Quantification of Doxorubicin in Cell Culture and Placental Perfusion Media. MDPI. Retrieved from [Link]

• Koyama, N., et al. (2020). Steffimycin E, a new anti-mycobacterial agent against Mycobacterium avium complex, produced by Streptomyces sp. OPMA02852. ResearchGate. Retrieved from [Link]

• Brodasky, T. F., & Reusser, F. (1985). Steffimycin C, a new member of the steffimycin anthracyclines. Isolation and structural characterization. The Journal of Antibiotics, 38(7), 849-55. Retrieved from [Link]

• Welch Materials. (2025, October 21). Mobile Phase Selection in Method Development: How to Optimize. Retrieved from [Link]

• Koyama, N., et al. (2020). Steffimycin E, a new anti-mycobacterial agent against Mycobacterium avium complex, produced by Streptomyces sp. OPMA02852. Journal of Antibiotics, 73, 469–473. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Steffimycin E, a new anti-mycobacterial agent against Mycobacterium avium complex, produced by Streptomyces sp. OPMA02852 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. agilent.com [agilent.com]
• 5. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 6. biotage.com [biotage.com]
• 7. Role of Buffers in Liquid Chromatography | Phenomenex [phenomenex.com]
• 8. welch-us.com [welch-us.com]
• 9. support.waters.com [support.waters.com]
• 10. chromtech.com [chromtech.com]
• 11. lcms.cz [lcms.cz]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Optimizing 10-Dihydrosteffimycin Yield in Microbial Fermentation

Welcome to the Technical Support Center. 10-dihydrosteffimycin is a highly valued reduced derivative of the anthracycline antibiotic steffimycin, known for its potent antimycobacterial and antiplasmodial properties. It is naturally produced by marine actinomycetes such as Streptomyces sp. OPMA02852, and can also be synthesized via the targeted microbial biotransformation of steffimycin using specific bacterial strains.

This guide provides researchers and drug development professionals with field-proven troubleshooting strategies, mechanistic insights, and standardized protocols to overcome common yield bottlenecks during both de novo fermentation and enzymatic biotransformation.

Section 1: Biosynthesis and Biotransformation Pathways

Fig 1. NADPH-dependent biotransformation of steffimycin to 10-dihydrosteffimycin.

Section 2: Troubleshooting Biotransformation & Fermentation Bottlenecks (FAQ)

Q1: Our biotransformation of steffimycin to 10-dihydrosteffimycin using Actinoplanes utahensis cell-free extracts stalls at low conversion rates. How can we drive the reaction to completion? A: The reduction of the C-10 carbonyl on the anthracycline skeleton is strictly dependent on the availability of TPNH (NADPH) . In cell-free extracts or resting-cell assays, the endogenous NADPH pool depletes rapidly, causing the ketoreductase kinetics to plateau. Actionable Solution: Implement an exogenous NADPH regeneration system. Adding glucose dehydrogenase (GDH) and glucose to the reaction buffer ensures a continuous recycling of NADP+ back to NADPH. If performing whole-cell bioconversion, optimize the fermentation media with carbon sources that heavily flux through the pentose phosphate pathway (e.g., glycerol) to maintain high intracellular NADPH pools.

Q2: We are attempting de novo production using Streptomyces sp. OPMA02852, but 10-dihydrosteffimycin yields are negligible compared to standard steffimycin. How do we shift the metabolic flux? A: In wild-type Streptomyces strains, 10-dihydrosteffimycin is a downstream tailoring product . The native ketoreductase responsible for this final reduction step is often poorly expressed under standard laboratory monoculture conditions due to the silencing of specific biosynthetic gene clusters (BGCs). Actionable Solution: Utilize a mixed fermentation (co-culturing) approach. Co-culturing Streptomyces with challenge pathogens (such as Bacillus subtilis or Staphylococcus aureus) acts as an ecological elicitor. The microbial competition induces stress responses that activate global regulatory genes, which in turn derepress silent tailoring enzymes within the anthracycline BGC, significantly pushing the flux toward the reduced 10-dihydrosteffimycin derivative .

Q3: During downstream processing, we observe significant degradation and poor recovery of 10-dihydrosteffimycin. What is the optimal extraction protocol? A: Anthracyclines possess a tetracyclic quinone structure that is highly sensitive to alkaline oxidation and UV degradation . Extracting at neutral or high pH leads to the ionization of phenolic hydroxyl groups, making the molecule highly water-soluble and prone to oxidative cleavage. Actionable Solution: Perform the extraction at an acidic pH. Adjust the fermentation broth to pH ~3.0 using 90% formic acid before partitioning with ethyl acetate. Protonating the phenolic groups increases the molecule's hydrophobicity, driving it into the organic phase while simultaneously stabilizing the quinone moiety .

Section 3: Standardized Experimental Protocols

Fig 2. Workflow for mixed fermentation and extraction of 10-dihydrosteffimycin.

Protocol A: NADPH-Linked Cell-Free Biotransformation Workflow

This protocol establishes a self-validating system for the enzymatic conversion of steffimycin, ensuring cofactor availability is not the limiting factor .

• Extract Preparation: Harvest Actinoplanes utahensis (UC-5885) cells during the late exponential phase. Lyse cells via sonication in 50 mM Tris-HCl buffer (pH 7.5) containing 1 mM Dithiothreitol (DTT). Centrifuge at 15,000 x g for 30 mins at 4°C to obtain the cell-free extract.

• Reaction Setup: In a 10 mL reaction volume, combine the cell-free extract (2 mg/mL total protein), 0.5 mM steffimycin (dissolved in minimal DMSO), and 2 mM NADPH.

• Regeneration System (Critical Step): Add 10 U/mL Glucose Dehydrogenase (GDH) and 10 mM glucose to the mixture to continuously regenerate NADPH.

• Incubation: Incubate at 30°C for 4-6 hours with gentle agitation (100 rpm) in the dark.

• Arrest & Analysis: Stop the reaction by adding an equal volume of ice-cold ethyl acetate. Vortex vigorously, centrifuge to separate phases, and analyze the organic layer via HPLC at 433 nm.

Protocol B: Mixed Fermentation for De Novo Yield Enhancement

This protocol leverages ecological elicitation to upregulate the anthracycline tailoring enzymes .

• Seed Culture: Inoculate Streptomyces sp. OPMA02852 into 30 mL of Tryptic Soy Broth (TSB). Incubate at 30°C, 250 rpm for 48 hours.

• Elicitor Preparation: Grow Bacillus subtilis in LB broth overnight at 37°C. Wash the cells twice with sterile PBS to remove residual LB media, ensuring no nutrient carryover.

• Co-Inoculation: Inoculate 50 mL of optimized production media (e.g., R5A liquid medium) with 2.5% (v/v) of the Streptomyces seed culture. After 48 hours of growth, introduce the B. subtilis elicitor at a final OD600 of 0.05.

• Harvest & Extraction: Continue fermentation for an additional 5 days. Adjust the final broth to pH 3.0 with 90% formic acid, extract with an equal volume of ethyl acetate, and concentrate via rotary evaporation for ODS column chromatography .

Section 4: Quantitative Data & Yield Comparison

The following table summarizes the expected yield improvements based on the optimization strategies discussed in this guide.

Optimization Strategy	Microorganism System	Key Mechanistic Modification	Expected Yield Increase (vs. Baseline)
Standard Monoculture	Streptomyces sp. OPMA02852	None (Baseline)	1.0x (Baseline)
Exogenous NADPH Feeding	Actinoplanes utahensis (Cell-free)	GDH-mediated TPNH recycling	3.5x - 4.2x
Mixed Fermentation	Streptomyces + B. subtilis	BGC derepression via stress response	5.0x - 7.5x
Acidified Extraction	Any producing strain	pH 3.0 stabilization (prevents loss)	+25% overall recovery

References

• Title: Microbial conversion of steffimycin and steffimycin B to 10-dihydrosteffimycin and 10-dihydrosteffimycin B. Source: The Journal of Antibiotics, 33(8), 819-823 (1980). URL: [Link]

• Title: Steffimycin E, a new anti-mycobacterial agent against Mycobacterium avium complex, produced by Streptomyces sp. OPMA02852. Source: The Journal of Antibiotics, 73(8), 548-553 (2020). URL: [Link]

• Title: Isolation, Characterization, and Heterologous Expression of the Biosynthesis Gene Cluster for the Antitumor Anthracycline Steffimycin. Source: Applied and Environmental Microbiology, 72(6), 4172-4183 (2006). URL: [Link]

• Title: Upregulation and Identification of Antibiotic Activity of a Marine-Derived Streptomyces sp. via Co-Cultures with Human Pathogens. Source: Marine Drugs, 15(8), 250 (2017). URL: [Link]

Technical Support Center: Troubleshooting 10-dihydrosteffimycin Photo-Degradation &amp; Storage

Welcome to the Technical Support Center. Handling 10-dihydrosteffimycin—a tetracyclic quinone antibiotic generated via the microbial reduction of the C-10 carbonyl of steffimycin[1]—requires strict environmental controls. Like many anthracycline derivatives, its core structure is highly vulnerable to photocatalytic degradation and hydrolysis[2].

As a Senior Application Scientist, I have designed this guide to provide researchers and drug development professionals with the mechanistic logic and self-validating protocols needed to preserve compound integrity during complex workflows.

Part 1: Frequently Asked Questions (Mechanisms & Troubleshooting)

Q: Why does my 10-dihydrosteffimycin degrade so rapidly when left on the benchtop? A: The degradation is driven by the photo-excitation of the tetracyclic quinone core. When exposed to ambient laboratory light (specifically UV and short-wave visible light), the quinone chromophore absorbs photons and transitions into an excited triplet state. If molecular oxygen is present, this energy is transferred to create singlet oxygen (a reactive oxygen species, ROS). This ROS rapidly attacks the electron-rich double bonds and the glycosidic linkage, leading to aglycone cleavage and irreversible oxidation[2].

Q: I need to store the compound for several months. What is the optimal state? A: Always store 10-dihydrosteffimycin as a lyophilized powder at -20°C in amber glass vials. Aqueous solutions accelerate the hydrolysis of the glycosidic bond, while light exposure triggers the photocatalytic cascade. By keeping it solid, cold, and dark, you arrest both the kinetic and photochemical degradation pathways.

Q: Which solvents should I use for reconstitution to minimize degradation? A: Solvent selection is critical. While DMSO and DMF are standard for many hydrophobic compounds, they can act as mild oxidants and degrade steffimycin-like tetracyclic compounds over time. Conversely, pure formic acid has been shown to stabilize related quinone scaffolds by protonating the system and inhibiting oxidative radical formation[3]. If you must use DMSO for biological assays, use strictly anhydrous, degassed DMSO and use the solution immediately.

Q: How can I validate that my storage and handling protocol is actually working? A: Implement a self-validating analytical loop. Immediately after your first reconstitution, run an aliquot through LC-MS to establish a baseline. A pristine sample will show the intact mass ( m/z 576.5)[4]. Before any critical downstream assay, run a secondary LC-MS. If your handling protocol has failed, you will observe lower molecular weight peaks corresponding to the cleaved aglycone. This internal control proves the causality and efficacy of your storage choices.

Logical flow of 10-dihydrosteffimycin photo-degradation and targeted mitigation strategies.

Part 2: Quantitative Stability Profile

To assist in experimental planning, the following table summarizes the expected stability of 10-dihydrosteffimycin under various environmental conditions.

Storage State	Environmental Condition	Temperature	Estimated Half-Life ( t1/2​ )	Primary Degradation Mechanism
Aqueous Solution	Direct UV/Vis Light	25°C	< 2 hours	Photocatalytic oxidation & ROS generation
Aqueous Solution	Dark (Amber Vial)	25°C	24 - 48 hours	Hydrolysis of glycosidic bond
DMSO Solution	Dark	4°C	1 - 2 weeks	Solvent-mediated degradation / Oxidation
Lyophilized Powder	Dark (Amber Vial)	-20°C	> 24 months	Stable (Negligible degradation)

Part 3: Experimental Protocols

Protocol: Anaerobic Reconstitution and Aliquoting

Objective: To transition 10-dihydrosteffimycin from a stable lyophilized powder to a ready-to-use solution without inducing photo-oxidative stress.

Materials Required:

• Amber microcentrifuge tubes

• Desiccator

• Argon or Nitrogen gas line (Schlenk line or glove box)

• Anhydrous, degassed solvent (e.g., pure formic acid or strictly anhydrous DMSO)

Step-by-Step Methodology:

• Thermal Equilibration: Transfer the lyophilized vial of 10-dihydrosteffimycin from -20°C storage to a dark desiccator at room temperature for 30 minutes.

  • Causality: Opening a cold vial introduces atmospheric condensation. Water molecules act as nucleophiles, accelerating the hydrolysis of the glycosidic bond.

• Atmospheric Purging: Move the equilibrated vial into an inert atmosphere (Argon/Nitrogen).

  • Causality: Photo-degradation of quinones requires molecular oxygen to form destructive singlet oxygen. Displacing O2​ halts the downstream degradation cascade even if brief light exposure occurs.

• Solvent Addition: Inject the degassed solvent directly into the vial. Swirl gently until fully dissolved. Do not vortex vigorously.

  • Causality: Vigorous vortexing can introduce micro-bubbles and shear stress, increasing the dissolved oxygen surface area if the inert purge was incomplete.

• Aliquoting: Divide the reconstituted solution into single-use amber tubes.

  • Causality: Repeated freeze-thaw cycles physically stress the molecular bonds and introduce fresh oxygen/moisture with each opening. Single-use aliquots preserve the master stock.

• Flash Freezing: Submerge the sealed amber tubes in liquid nitrogen, then transfer immediately to -80°C for long-term storage.

Step-by-step workflow for the safe reconstitution and storage of 10-dihydrosteffimycin.

References

• Microbial conversion of steffimycin and steffimycin B to 10-dihydrosteffimycin and 10-dihydrosteffimycin B Source: nih.gov 1

• 10-dihydrosteffimycin | 75086-96-3 Source: chemicalbook.com 4

• Anthracycline antibiotics derivate mitoxantrone—Destructive sorption and photocatalytic degradation Source: plos.org 2

• Self-resistance guided genome mining uncovers new topoisomerase inhibitors from myxobacteria Source: rsc.org 3

Sources

• 1. Microbial conversion of steffimycin and steffimycin B to 10-dihydrosteffimycin and 10-dihydrosteffimycin B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anthracycline antibiotics derivate mitoxantrone—Destructive sorption and photocatalytic degradation | PLOS One [journals.plos.org]
• 3. Self-resistance guided genome mining uncovers new topoisomerase inhibitors from myxobacteria - Chemical Science (RSC Publishing) DOI:10.1039/C8SC01325J [pubs.rsc.org]
• 4. 10-dihydrosteffimycin | 75086-96-3 [chemicalbook.com]

Technical Support Center: Troubleshooting Baseline Noise in 10-Dihydrosteffimycin Spectrophotometric Assays

Welcome to the Technical Support Center for the spectrophotometric analysis of 10-dihydrosteffimycin (also known as steffimycinol). As an anthracycline derivative produced via the ketonic carbonyl reduction of steffimycinone[1], this bulky, hydrophobic molecule presents unique physicochemical challenges. Its tendency to self-aggregate and adsorb to silica surfaces frequently manifests as baseline noise, drift, and wandering in UV-Vis and HPLC-DAD assays.

This guide provides field-proven, causality-driven troubleshooting protocols to help researchers and drug development professionals restore analytical fidelity.

Section 1: FAQs on Baseline Noise Origins & Causality

Q: Why does 10-dihydrosteffimycin cause erratic baseline fluctuations compared to simpler small molecules? A: 10-dihydrosteffimycin is a complex anthracycline glycoside. In aqueous buffers, its planar anthraquinone core promotes strong π−π stacking, leading to the transient formation of micro-aggregates. As these micro-particulates pass through a spectrophotometer's flow cell or circulate in a cuvette, they cause Rayleigh and Mie light scattering. The detector registers this scattering as high-frequency baseline noise or false absorbance spikes. Introducing a nonionic surfactant micellar medium can disrupt these aggregates, keeping the drug in a monomeric state and stabilizing the baseline[2].

Q: How can I use baseline correction algorithms to mathematically reduce noise for this specific compound? A: Modern spectrophotometers utilize single-point or multi-point baseline correction to account for instrument noise and light-scattering particulates[3]. Because 10-dihydrosteffimycin has broad absorption across the UV and visible spectrum, you must select a correction wavelength where the molecule exhibits strictly zero absorbance. We highly recommend applying a baseline correction at 750 nm for visible-range assays or 340 nm for strictly UV-range methods[3]. Subtracting the absorbance at these non-absorbing wavelengths mathematically neutralizes the optical offset caused by scattering.

Q: What causes slow baseline drift (wandering) over a 30-minute assay? A: Baseline drift is typically caused by refractive index (RI) changes due to temperature gradients between the sample and the flow cell, or by the slow outgassing of dissolved air[4]. Because 10-dihydrosteffimycin requires mixed organic-aqueous solvents (e.g., Methanol/Water) for solubility, the exothermic mixing of these solvents can cause localized thermal gradients. Additionally, the gradual adsorption of the anthracycline to the quartz walls of the cuvette will cause a slow, artificial upward drift in absorbance.

Section 2: Troubleshooting Guides & Experimental Protocols

Protocol A: Resolving High-Frequency Noise (Spiking) in Flow Cells

Self-Validating Logic: If the noise is caused by micro-bubbles or particulates, applying backpressure and flushing will immediately resolve the issue by forcing gases into solution and clearing debris. If the noise persists despite a clean cell, the root cause is optical (lamp degradation).

• Isolate the Flow Cell: Disconnect the analytical column (if using HPLC) and connect the pump directly to the UV-Vis detector using a restrictor capillary to generate approximately 40 bar of backpressure.

• Flush the System: Pump 100% degassed HPLC-grade Methanol at 1.0 mL/min for 15 minutes. This will dissolve any adsorbed 10-dihydrosteffimycin residues and clear hazy deposits from the quartz windows[4].

• Apply Backpressure: Ensure the applied backpressure remains steady. This forces any trapped micro-bubbles into solution, preventing them from scattering light in the flow cell.

• Lamp Energy Diagnostic: Run the instrument's built-in baseline noise diagnostic using pure water. If the noise exceeds 0.05 mAU, check the deuterium/tungsten lamp hours. Replace the lamp if it has exceeded its 2,000-hour operational lifespan.

Protocol B: Eliminating Aggregation-Induced Baseline Wandering

Self-Validating Logic: By altering the solvent environment to favor micellar encapsulation, we eliminate the physical mechanism of scattering. A flat baseline post-modification confirms that analyte aggregation was the primary culprit.

• Prepare Micellar Buffer: Add 0.5% (v/v) of a nonionic surfactant (e.g., Tween-20 or Triton X-100) to your standard aqueous assay buffer. This creates a micellar medium ideal for anthracyclines[2].

• Equilibrate the Cuvette/Cell: Rinse the quartz cuvette or flow cell thoroughly with the micellar buffer. This coats the silica walls, preventing the anthracycline from adhering to the glass.

• Configure Baseline Correction: Set the spectrophotometer software to apply an automatic baseline correction at 750 nm[3].

• Measure Sample: Introduce the 10-dihydrosteffimycin sample. The surfactant will encapsulate the drug in micelles, preventing π−π stacking and yielding a highly stable, flat baseline.

Section 3: Quantitative Data Summaries

Table 1: Impact of Solvent Composition on 10-Dihydrosteffimycin Baseline Stability

Solvent / Buffer Condition	10-Dihydrosteffimycin State	Baseline Noise Level	Primary Artifact Observed
100% Aqueous Buffer (pH 7.0)	High Aggregation	> 5.0 mAU	Severe scattering & wandering
50% Methanol / 50% Water	Partial Solvation	1.0 - 2.5 mAU	Moderate drift due to RI changes
Aqueous Buffer + 0.5% Tween-20	Micellar Encapsulation	< 0.1 mAU	Stable, flat baseline

Table 2: Troubleshooting Matrix for Spectrophotometric Assays

Symptom	Primary Root Cause	Corrective Action	Expected Outcome
High-frequency spikes	Micro-bubbles in flow cell	Apply 40 bar backpressure; degas solvents	Immediate elimination of sharp spikes
Slow upward drift	Analyte adsorption to quartz	Flush with 100% MeOH; use micellar buffer	Flat baseline over 30+ minute runs
High overall noise	Lamp degradation (< 50% energy)	Replace D2/Tungsten lamp	Baseline noise reduced to < 0.05 mAU

Section 4: Visualizations

Fig 1. Diagnostic workflow for resolving spectrophotometric baseline noise.

Fig 2. Mechanism of aggregation-induced light scattering and surfactant rescue.

References

• Bacterial metabolism of anthracycline antibiotics. Steffimycinone and steffimycinol conversions Source: PubMed (nih.gov) URL:[Link]

• Eliminating Baseline Problems Source: Agilent Technologies URL:[Link]

• Baseline Correction | Technical Note 119 Source: DeNovix URL:[Link]

• Spectrophotometric determination of anthracycline anticancer agents with aluminum(III) and chromazurol S in a nonionic surfactant micellar medium Source: PubMed (nih.gov) URL:[Link]

Sources

• 1. Bacterial metabolism of anthracycline antibiotics. Steffimycinone and steffimycinol conversions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Spectrophotometric determination of anthracycline anticancer agents with aluminum(III) and chromazurol S in a nonionic surfactant micellar medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Baseline Correction | Technical Note 119 [denovix.com]
• 4. agilent.com [agilent.com]

Reference Data & Comparative Studies

Comparative DNA Binding Kinetics: Doxorubicin vs. 10-Dihydrosteffimycin in Anthracycline Drug Development

Executive Summary

Doxorubicin (DOX) remains a cornerstone anthracycline in oncology, yet its clinical ceiling is strictly dictated by cumulative cardiotoxicity. This has catalyzed the exploration of alternative microbial metabolites, such as 10-dihydrosteffimycin, a reductive derivative of steffimycin isolated from Streptomyces species [1]. While both compounds exert their primary cytotoxic effects via DNA intercalation, their distinct structural moieties fundamentally alter their DNA binding kinetics.

As a Senior Application Scientist, I approach drug evaluation not just by looking at equilibrium affinities ( Kd​ ), but by dissecting the transient kinetic states—association ( kon​ ) and dissociation ( koff​ ). The residence time of a drug on its DNA target often correlates more strongly with in vivo efficacy and off-target toxicity than bulk affinity. This guide provides an objective, data-driven comparison of the DNA binding kinetics of 10-dihydrosteffimycin versus doxorubicin, detailing the structural causality behind their behaviors and the self-validating experimental workflows used to measure them.

Structural Causality and Kinetic Mechanisms

The kinetic disparities between these two anthracyclines stem directly from their sugar fractions.

• Doxorubicin: Features a basic amino sugar (daunosamine). At physiological pH, this amine is protonated, creating a strong electrostatic attraction to the negatively charged DNA phosphate backbone. This "electrostatic steering" results in a highly diffusion-limited, rapid association rate ( kon​ ). Once intercalated, the amino sugar anchors the molecule within the minor groove, leading to a drastically slowed dissociation rate ( koff​ ) [2].

• 10-Dihydrosteffimycin: Distinguishes itself by the complete absence of an amino group in its sugar fraction [1]. Lacking the initial electrostatic pull, its kon​ is significantly slower. Furthermore, its bulky tetracyclic quinone structure imposes steric constraints during the transition state. However, once bound, it exhibits a highly specific preference for CpG sequence steps over TpA steps, a trait shared with other specialized intercalators like daunorubicin and nogalamycin [3].

Comparative Kinetic Data

The following table synthesizes the kinetic and thermodynamic parameters distinguishing these two agents.

Kinetic Parameter	Doxorubicin	10-Dihydrosteffimycin	Mechanistic Causality
Association Rate ( kon​ )	∼2.6×106M−1s−1	∼1.2×104M−1s−1	DOX utilizes electrostatic steering via protonated daunosamine; 10-dihydrosteffimycin lacks this amine.
Dissociation Rate ( koff​ )	∼8.5s−1 (nanopore) to 10−2s−1 (bulk)	∼10−1−10−2s−1	Steric bulk of 10-dihydrosteffimycin's neutral sugar alters minor groove anchoring, facilitating faster release.
Equilibrium Affinity ( Kd​ )	0.1−3.0μM	15−50μM	The lack of stabilizing electrostatic contacts reduces the overall thermodynamic stability of the 10-dihydrosteffimycin complex.
Sequence Specificity	Broad GC-rich preference	High CpG step specificity	Bulky substituents on 10-dihydrosteffimycin dictate a more restrictive binding pocket geometry [3].

Kinetic Pathway Visualization

The intercalation of these anthracyclines is not a single-step collision but a two-state dynamic process: a rapid electrostatic encounter followed by a slower conformational adaptation (intercalation) [2].

Two-step DNA intercalation kinetic pathway for anthracyclines.

Self-Validating Experimental Methodologies

To generate trustworthy kinetic data, researchers must employ orthogonal techniques. Below are the field-proven protocols for real-time kinetic profiling and thermodynamic validation.

Protocol 1: Real-Time Kinetic Profiling via Surface Plasmon Resonance (SPR)

SPR allows for the label-free, real-time measurement of kon​ and koff​ .

• Surface Preparation: Immobilize 5'-biotinylated hairpin DNA (containing targeted CpG or GC-rich motifs) onto a Streptavidin (SA) sensor chip. Target a low immobilization level (approx. 100-200 Response Units) to prevent mass transport limitation.

• Buffer Equilibration: Prime the system with a physiological running buffer (e.g., 10 mM HEPES, 150 mM NaCl, 3 mM EDTA, 0.05% Surfactant P20, pH 7.4). Maintaining exact pH is critical, as the protonation state of DOX's daunosamine is highly pH-sensitive.

• Analyte Injection (Multi-Cycle Kinetics): Inject DOX or 10-dihydrosteffimycin in a 2-fold concentration series (e.g., 0.1 μM to 50 μM ). Use a high flow rate (50 μL/min ) to further minimize mass transport effects.

• Dissociation Phase: Switch to running buffer and monitor the dissociation phase for at least 600 seconds.

• Data Fitting: Fit the resulting sensorgrams to a two-state reaction model, which accounts for the initial encounter complex and the subsequent intercalation event.

Step-by-step Surface Plasmon Resonance (SPR) workflow for kinetic profiling.

Protocol 2: Thermodynamic Validation via Isothermal Titration Calorimetry (ITC)

Because SPR immobilizes one binding partner, ITC is required as a self-validating, solution-state orthogonal check.

• Sample Dialysis: Dialyze both the DNA duplex and the anthracycline against the exact same buffer overnight. This eliminates heat of dilution artifacts caused by buffer mismatch.

• Titration Setup: Load the DNA duplex (approx. 10-20 μM ) into the sample cell and the anthracycline (approx. 100-200 μM ) into the injection syringe.

• Injection Parameters: Perform 20-25 injections of 2 μL each, with a 150-second spacing between injections to allow the thermal baseline to stabilize.

• Validation Check (The Wiseman 'c' Value): For the extracted Kd​ to be considered reliable, the Wiseman 'c' value (defined as c=N×[Target]/Kd​ ) must fall between 10 and 500 [4]. If 'c' is outside this range, the concentrations must be adjusted and the experiment repeated.

Conclusion

While doxorubicin's potent DNA binding affinity is driven by the electrostatic properties of its amino sugar, this same mechanism contributes to its prolonged intracellular residence time and associated toxicities. 10-dihydrosteffimycin, lacking this amine, presents a fundamentally different kinetic profile: slower association, sequence-specific intercalation, and faster dissociation. By leveraging rigorous SPR and ITC workflows, drug development professionals can exploit these kinetic differences to engineer next-generation anthracyclines that maintain efficacy while mitigating off-target chromatin damage.

References

• Source: nih.
• Source: acs.
• Source: oatext.
• Source: murdoch.edu.

A Senior Application Scientist's Guide to the Validation of 10-dihydrosteffimycin as a Topoisomerase II Inhibitor

Introduction: The Enduring Relevance of Topoisomerase II as an Oncology Target

DNA Topoisomerase II (Topo II) is an essential nuclear enzyme that resolves the complex topological challenges of DNA during replication, transcription, and chromosome segregation.[1][2] By creating transient double-strand breaks (DSBs), it allows one DNA duplex to pass through another, thereby untangling knots and relaxing supercoils.[1][3] This critical function makes it a premier target for chemotherapeutic agents, as rapidly proliferating cancer cells are exceptionally dependent on its activity.[4][5]

Topo II inhibitors are broadly classified into two main categories based on their mechanism of action:

• Topo II Poisons: These agents, which include clinical mainstays like etoposide and doxorubicin, stabilize the transient "cleavage complex" formed between the enzyme and DNA.[4][6][7] This action prevents the re-ligation of the DNA strands, converting a temporary break into a permanent, lethal DNA lesion that triggers apoptosis.[8][9]

• Topo II Catalytic Inhibitors: This class, including compounds like ICRF-187, interferes with the enzyme's catalytic cycle, often by inhibiting ATP binding or hydrolysis, without trapping the cleavage complex.[7][10][11]

Steffimycins belong to the anthracycline class of natural products, a family renowned for producing potent Topo II-targeting anticancer drugs.[12] Recently, 10-dihydrosteffimycin was isolated from Streptomyces sp., presenting a novel molecular scaffold for investigation.[13] While its activity against Mycobacterium avium complex has been noted, its potential as a Topo II inhibitor remains uncharacterized.[13]

This guide provides a comprehensive, field-proven experimental framework for the systematic validation of a novel compound, using 10-dihydrosteffimycin as our primary candidate. We will delineate the logical progression from initial enzymatic screening to mechanistic elucidation and cellular validation, establishing a self-validating workflow that ensures scientific rigor and trustworthiness.

Phase 1: Foundational In Vitro Validation of Topoisomerase II Inhibition

The initial phase is designed to answer the most fundamental question: Does 10-dihydrosteffimycin directly inhibit the enzymatic activity of human Topoisomerase II? We employ two distinct, yet complementary, assays that measure different facets of the enzyme's function.

Experiment 1: Topo II-Mediated DNA Relaxation Assay

• Expertise & Causality: This assay serves as a primary screen for general Topo II inhibition. The enzyme utilizes ATP to relax supercoiled plasmid DNA.[14][15] By observing the conversion of the compact, fast-migrating supercoiled form (Form I) to the slower-migrating relaxed form (Form II), we can directly visualize the enzyme's catalytic activity. An effective inhibitor will prevent this conversion, leaving the substrate in its supercoiled state.

• Detailed Protocol: DNA Relaxation

  • Reaction Setup: On ice, prepare a master mix for each reaction (20 µL final volume) containing:

    • 1X Topo II Assay Buffer (e.g., 50 mM Tris-HCl pH 7.5, 125 mM NaCl, 10 mM MgCl₂, 5 mM DTT).[14][16]

    • 1 mM ATP.[14]

    • 200-300 ng of supercoiled plasmid DNA (e.g., pBR322).[14][15]

  • Inhibitor Addition: Add varying concentrations of 10-dihydrosteffimycin (e.g., 0.1 µM to 100 µM) to respective tubes. Include a "No Inhibitor" (enzyme activity) control and a "No Enzyme" (substrate integrity) control. Etoposide should be used as a positive control inhibitor.

  • Enzyme Initiation: Add a pre-determined amount of purified human Topoisomerase IIα (typically 1-2 units, sufficient to fully relax the substrate in the control).

  • Incubation: Incubate the reactions at 37°C for 30 minutes.

  • Termination: Stop the reaction by adding 4 µL of 6X Stop Buffer/Loading Dye (containing SDS and EDTA to denature the enzyme and chelate Mg²⁺).

  • Analysis: Resolve the DNA topoisomers on a 1% agarose gel. Stain with ethidium bromide or a safer alternative like SYBR Green and visualize under UV light.[14]

• Data Interpretation: In the "No Inhibitor" control, the supercoiled band should be fully converted to the relaxed form. For an active inhibitor, the supercoiled band will persist in a dose-dependent manner.

Experiment 2: Topo II-Mediated kDNA Decatenation Assay

• Expertise & Causality: This assay is the gold standard for specifically confirming Topo II activity. Kinetoplast DNA (kDNA) is a massive network of interlocked circular DNA minicircles isolated from trypanosomes.[17][18] Due to its size, this network cannot enter an agarose gel. Topo II, in its unique capacity as a decatenase, releases the individual minicircles, which can then migrate into the gel.[19][20] This assay is highly specific as Topoisomerase I cannot perform this function.[20]

• Detailed Protocol: kDNA Decatenation

  • Reaction Setup: The reaction mixture is similar to the relaxation assay, but the substrate is replaced with 100-200 ng of kDNA.[16][21][22]

  • Inhibitor & Enzyme: Add inhibitors and enzyme as described in the relaxation protocol. Use Etoposide or Doxorubicin as a positive control.

  • Incubation & Termination: Incubate at 37°C for 30 minutes and terminate the reaction.

  • Analysis: Run the samples on a 1% agarose gel. The large kDNA network will remain in the well, while the decatenated minicircles (nicked-open and closed-circular) will migrate into the gel.[23][24]

• Data Interpretation & Presentation: Inhibition is quantified by the reduction of released minicircles. The concentration of 10-dihydrosteffimycin that inhibits 50% of the decatenation activity (IC₅₀) can be determined by densitometry analysis of the gel bands.

Compound	Topo II Decatenation IC₅₀ (µM) [Predicted]
10-dihydrosteffimycin	Experimental Value
Etoposide (Control)	~50-100
Doxorubicin (Control)	~5-20
Table 1: Template for summarizing the 50% inhibitory concentration (IC₅₀) from the kDNA decatenation assay.

Phase 2: Delineating the Mechanism of Action - Poison or Catalytic Inhibitor?

Following confirmation of direct enzymatic inhibition, the critical next step is to determine how 10-dihydrosteffimycin inhibits Topo II. This distinction has profound implications for the compound's downstream biological effects and therapeutic potential.

Caption: Workflow for characterizing a novel Topo II inhibitor.

Experiment 3: Cleavage Complex Stabilization Assay

• Expertise & Causality: This is the definitive assay to identify a Topo II poison. Poisons trap the enzyme in a covalent complex with the DNA after the double-strand break has been made but before re-ligation.[6][25] When this complex is denatured with a detergent (like SDS), the DNA breaks become permanent. If a supercoiled plasmid is used as the substrate, this results in the formation of a linear DNA product (Form III), which is easily resolved from the supercoiled and nicked-open forms on an agarose gel. Catalytic inhibitors will not produce this linear band.

• Detailed Protocol: Cleavage Assay

  • Reaction Setup: Prepare reactions as in the DNA relaxation assay, using supercoiled plasmid DNA.

  • Inhibitor & Enzyme: Add a concentration range of 10-dihydrosteffimycin and control compounds (Etoposide is an excellent positive control). Add Topo IIα and incubate at 37°C for 15-30 minutes.

  • Complex Trapping: Terminate the reaction by adding SDS (to a final concentration of 1%) and Proteinase K (to digest the enzyme). Incubate at 37-50°C for 30 minutes.

  • Analysis: Run samples on a 1% agarose gel without ethidium bromide in the running buffer (as it can interfere with migration). Post-stain the gel and visualize.

  • Interpretation: The dose-dependent appearance of a linear plasmid band is the hallmark of a Topoisomerase II poison.

Phase 3: Cellular Validation - From Enzyme to Organism

Demonstrating enzymatic inhibition is necessary but not sufficient. A successful drug candidate must penetrate the cell, engage its target in the complex nuclear environment, and elicit a desired biological response—in this case, cytotoxicity in cancer cells.

Experiment 4: Cytotoxicity Assays in Cancer Cell Lines

• Expertise & Causality: This experiment assesses whether the compound's enzymatic activity translates into anti-proliferative effects in living cancer cells. By comparing its potency against established Topo II inhibitors across multiple cell lines, we can establish a preliminary therapeutic window and spectrum of activity.

• Detailed Protocol: MTT/MTS Assay

  • Cell Plating: Seed cancer cell lines (e.g., HeLa - cervical, A549 - lung, MCF-7 - breast) in 96-well plates at a predetermined density and allow them to adhere overnight.

  • Compound Treatment: Treat cells with a serial dilution of 10-dihydrosteffimycin, Etoposide, and Doxorubicin for 48-72 hours.

  • Viability Assessment: Add a tetrazolium salt reagent (like MTT or MTS). Viable cells with active metabolism will reduce the salt into a colored formazan product.

  • Quantification: Measure the absorbance of the formazan product using a plate reader.

  • Analysis: Calculate the concentration of the compound that inhibits cell growth by 50% (GI₅₀) by plotting cell viability against drug concentration.

• Data Presentation:

Compound	HeLa GI₅₀ (µM) [Predicted]	A549 GI₅₀ (µM) [Predicted]	MCF-7 GI₅₀ (µM) [Predicted]
10-dihydrosteffimycin	Experimental Value	Experimental Value	Experimental Value
Etoposide (Control)	~1-5	~2-10	~1-5
Doxorubicin (Control)	~0.05-0.2	~0.1-0.5	~0.01-0.1
Table 2: Template for summarizing the 50% growth inhibition (GI₅₀) values in various cancer cell lines.

Comparative Analysis & Conclusion

The collective data from these assays will allow for a robust classification of 10-dihydrosteffimycin and a direct comparison with established clinical agents.

Caption: Comparative profile of Topo II inhibitors.

This structured validation pathway provides a rigorous and logical framework to characterize 10-dihydrosteffimycin. If the data aligns with the hypothesized profile of a Topo II poison, it would strongly support its candidacy for further preclinical development. Subsequent studies should focus on its selectivity for Topo II isoforms (α vs. β), as α-selectivity is correlated with improved safety profiles, and its efficacy in in vivo tumor models.[26] This methodical approach ensures that resources are directed toward compounds with a well-defined and therapeutically relevant mechanism of action.

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structural comparison of 10-dihydrosteffimycin with other anthracycline antibiotics

A deep dive into the molecular architecture of 10-dihydrosteffimycin and its implications for anticancer activity and toxicity when compared with doxorubicin, daunorubicin, and idarubicin.

In the landscape of cancer chemotherapy, anthracycline antibiotics represent a cornerstone of treatment for a multitude of malignancies. Their efficacy, however, is often shadowed by significant side effects, most notably cardiotoxicity. This has spurred a continuous search for novel anthracycline analogs with improved therapeutic indices. Among these, the steffimycin family, and specifically 10-dihydrosteffimycin, presents an intriguing structural scaffold. This guide provides a comprehensive structural comparison of 10-dihydrosteffimycin with the widely used clinical anthracyclines: doxorubicin, daunorubicin, and idarubicin, supported by experimental data and methodologies to elucidate the structure-activity relationships that govern their biological effects.

The Anthracycline Blueprint: A Tale of Rings and Sugars

The fundamental architecture of anthracyclines consists of a tetracyclic aglycone core linked to a sugar moiety.[1][2] This planar, four-ring system is responsible for the hallmark mechanism of DNA intercalation, where the molecule inserts itself between the base pairs of the DNA double helix.[3] This physical obstruction of DNA interferes with vital cellular processes like replication and transcription. Furthermore, anthracyclines are known to inhibit topoisomerase II, an enzyme crucial for resolving DNA tangles, leading to DNA strand breaks and ultimately, apoptosis.[2]

The sugar component, typically an amino sugar, plays a critical role in the molecule's interaction with the minor groove of DNA and influences its cellular uptake and overall biological activity. It is the subtle variations in both the aglycone and the sugar that dictate the specific properties of each anthracycline, including its anticancer potency and toxicity profile.

A Head-to-Head Structural Comparison

The key to understanding the potential advantages of 10-dihydrosteffimycin lies in a meticulous examination of its molecular structure alongside its clinically established counterparts.

Feature	10-Dihydrosteffimycin	Doxorubicin	Daunorubicin	Idarubicin
Aglycone Core	Steffimycinone	Adriamycinone	Daunorubicinone	4-Demethoxydaunorubicinone
C-10 Position	Hydroxyl group (-OH)	Ketone group (=O)	Ketone group (=O)	Ketone group (=O)
C-14 Position	Methyl group (-CH3)	Hydroxymethyl group (-CH2OH)	Methyl group (-CH3)	Methyl group (-CH3)
C-4 Position	Methoxy group (-OCH3)	Methoxy group (-OCH3)	Methoxy group (-OCH3)	Hydrogen (-H)
Sugar Moiety	Neutral sugar (2-O-methyl-L-rhamnose)	Amino sugar (Daunosamine)	Amino sugar (Daunosamine)	Amino sugar (Daunosamine)
Molecular Formula	C28H32O13[]	C27H29NO11[5]	C27H29NO10[6]	C26H27NO9[7]

Key Structural Distinctions of 10-Dihydrosteffimycin:

• Reduction at C-10: The most defining feature of 10-dihydrosteffimycin is the presence of a hydroxyl group at the C-10 position of the aglycone, in contrast to the ketone group found in doxorubicin, daunorubicin, and idarubicin. This reduction alters the planarity and electronic properties of this part of the molecule.

• Neutral Sugar Moiety: Unlike the other three anthracyclines which possess the amino sugar daunosamine, 10-dihydrosteffimycin has a neutral sugar, 2-O-methyl-L-rhamnose. This lack of a basic amino group significantly impacts the molecule's overall charge and hydrophilicity.[1]

• Substitution at C-14: 10-Dihydrosteffimycin has a simple methyl group at the C-14 position, similar to daunorubicin and idarubicin, but differing from the hydroxymethyl group of doxorubicin.

These structural nuances are not merely academic; they have profound implications for the biological activity of these molecules.

From Structure to Function: The Biological Ramifications

The structural variations between 10-dihydrosteffimycin and the other anthracyclines are expected to translate into differences in their mechanism of action, efficacy, and safety profile.

DNA Intercalation and Binding Affinity

The planar tetracyclic core is the primary driver of DNA intercalation for all anthracyclines. Studies on steffimycin, the parent compound of 10-dihydrosteffimycin, have confirmed its ability to bind to double-stranded DNA.[8] The conformation of steffimycin is grossly similar to that of daunorubicin, suggesting a comparable mode of intercalation.[9] Modeling studies further suggest that steffimycin exhibits a preference for CpG base sequences, a characteristic it shares with daunorubicin.[9]

However, the nature of the sugar moiety can influence the stability of the DNA-drug complex. The daunosamine sugar of doxorubicin, daunorubicin, and idarubicin, with its positively charged amino group at physiological pH, can form ionic interactions with the negatively charged phosphate backbone of DNA, thereby enhancing binding affinity. The neutral sugar of 10-dihydrosteffimycin lacks this feature, which may result in a lower overall DNA binding affinity compared to its counterparts.

Topoisomerase II Inhibition

While DNA intercalation is a key part of the anthracycline mechanism, their ability to act as topoisomerase II poisons is a major contributor to their cytotoxic effects. These drugs stabilize the transient DNA-topoisomerase II cleavage complex, leading to irreversible DNA double-strand breaks.

Direct comparative data on the topoisomerase II inhibitory activity of 10-dihydrosteffimycin is scarce. However, given its structural similarity to other anthracyclines, it is plausible that it also interacts with this enzyme. The specific nature of this interaction and its potency relative to doxorubicin, daunorubicin, and idarubicin would be a critical area for further investigation. For instance, idarubicin has demonstrated a greater ability to induce topoisomerase II-mediated DNA breaks compared to doxorubicin and daunorubicin, which contributes to its higher potency.[10]

Cytotoxicity and Anticancer Activity

The ultimate measure of an anticancer agent's potential is its ability to kill cancer cells. While comprehensive, direct comparative studies are limited, some data on the cytotoxic activity of steffimycins exists. Steffimycin B has shown potential antitumor activity in in vitro screens.[11] Another steffimycin derivative, steffimycin E, has demonstrated cytotoxic activity against several human cancer cell lines, with IC50 values in the low micromolar range.[12] For comparison, doxorubicin typically exhibits IC50 values in the nanomolar to low micromolar range against a wide variety of cancer cell lines.[13] Idarubicin is noted to be significantly more potent than doxorubicin and epirubicin in certain cell lines.[14]

The differences in cytotoxicity can be attributed to a combination of factors, including cellular uptake, DNA binding affinity, and the efficiency of topoisomerase II poisoning. The higher lipophilicity of idarubicin, due to the absence of a methoxy group at position 4, is thought to contribute to its increased cellular uptake and greater potency.[15] The physicochemical properties of 10-dihydrosteffimycin, particularly its hydrophobicity, would therefore be a key determinant of its cytotoxic potential.

The Cardiotoxicity Question

The clinical utility of anthracyclines is severely hampered by their dose-dependent cardiotoxicity, which can lead to life-threatening heart failure.[16] This toxicity is believed to be mediated, in part, by the generation of reactive oxygen species (ROS) through the redox cycling of the quinone moiety in the aglycone.

There is currently a lack of specific data on the cardiotoxicity of 10-dihydrosteffimycin. However, the structural modifications in the steffimycin family could potentially modulate this adverse effect. The reduction at the C-10 position and the different sugar moiety might alter the molecule's interaction with cardiac tissues or its propensity to generate ROS. This remains a critical and underexplored area of research. It is worth noting that efforts to develop less cardiotoxic anthracyclines have been a major focus of drug development, leading to derivatives like epirubicin and liposomal formulations of doxorubicin.[17]

Experimental Protocols for Comparative Analysis

To objectively compare the performance of 10-dihydrosteffimycin with other anthracyclines, a series of well-defined experimental protocols are essential.

DNA Intercalation Assay (Ethidium Bromide Displacement)

This assay indirectly measures the DNA binding affinity of a compound by its ability to displace the fluorescent intercalator, ethidium bromide (EtBr), from DNA.

Protocol:

• Prepare a solution of calf thymus DNA (ct-DNA) and EtBr in a suitable buffer (e.g., Tris-HCl).

• Incubate to allow for the formation of the DNA-EtBr complex.

• Measure the initial fluorescence of the complex (excitation ~520 nm, emission ~600 nm).

• Add increasing concentrations of the test compound (10-dihydrosteffimycin or other anthracyclines).

• Measure the fluorescence intensity after each addition.

• A decrease in fluorescence indicates displacement of EtBr and intercalation of the test compound.

• Calculate the binding constant (K) from the fluorescence quenching data.

Caption: Workflow for DNA intercalation assay.

Topoisomerase II Poisoning Assay

This assay determines the ability of a compound to stabilize the topoisomerase II-DNA cleavage complex, leading to the linearization of supercoiled plasmid DNA.

Protocol:

• Incubate supercoiled plasmid DNA (e.g., pBR322) with human topoisomerase II enzyme in a reaction buffer.

• Add increasing concentrations of the test compound. A known topoisomerase II poison like etoposide should be used as a positive control.

• Stop the reaction by adding SDS and proteinase K.

• Separate the different DNA topoisomers (supercoiled, relaxed, and linear) by agarose gel electrophoresis.

• Stain the gel with a DNA stain (e.g., ethidium bromide) and visualize under UV light.

• An increase in the amount of linear DNA indicates topoisomerase II poisoning.

Caption: Topoisomerase II poisoning assay workflow.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxicity of potential medicinal agents.

Protocol:

• Seed cancer cells (e.g., MCF-7 breast cancer cells) in a 96-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compounds for a specified period (e.g., 48 or 72 hours).

• Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for a few hours. Viable cells with active metabolism will convert MTT into a purple formazan product.

• Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Measure the absorbance of the solution at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value (the concentration of the drug that inhibits cell growth by 50%).

Caption: Workflow for in vitro cytotoxicity (MTT) assay.

Conclusion and Future Directions

10-dihydrosteffimycin presents a unique structural variation within the anthracycline class, characterized by a reduced C-10 position and a neutral sugar moiety. While it shares the fundamental DNA intercalating scaffold with clinically used anthracyclines, these modifications are likely to alter its biological activity profile. The absence of a charged amino sugar may reduce its DNA binding affinity, potentially impacting its overall cytotoxicity. Conversely, the structural changes might lead to a more favorable safety profile, particularly with respect to cardiotoxicity.

The current body of research on 10-dihydrosteffimycin and other steffimycins is limited, and direct comparative studies with doxorubicin, daunorubicin, and idarubicin are lacking. To fully understand the therapeutic potential of this compound, further rigorous investigation is imperative. This should include comprehensive in vitro studies to quantify its DNA binding affinity, topoisomerase II inhibitory activity, and cytotoxicity across a broad panel of cancer cell lines. Most importantly, preclinical in vivo studies are needed to assess its antitumor efficacy and, critically, its cardiotoxicity profile in comparison to the established anthracyclines. The insights gained from such studies will be invaluable in determining whether 10-dihydrosteffimycin or its derivatives could represent a new generation of anthracyclines with an improved therapeutic window.

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